3-Aminooxetane-3-carbonitrile hydrochloride

• CAS: 1818847-73-2

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Aminooxetane-3-carbonitrile Hydrochloride: A Versatile Building Block for Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of Small Rings in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic incorporation of small, strained ring systems has emerged as a powerful tool for optimizing the pharmacokinetic and pharmacodynamic properties of therapeutic candidates. Among these, the oxetane motif has garnered significant attention for its ability to confer a unique combination of desirable attributes, including improved aqueous solubility, metabolic stability, and lipophilicity, while also acting as a bioisosteric replacement for commonly used functional groups like gem-dimethyl and carbonyl moieties.[1][2] This guide provides a comprehensive technical overview of a particularly valuable, yet underexplored, building block: 3-Aminooxetane-3-carbonitrile hydrochloride (CAS Number: 1818847-73-2). We will delve into its synthesis, reactivity, and potential applications, offering insights grounded in established chemical principles and supported by authoritative references.

Core Molecular Attributes: A Privileged Scaffold

3-Aminooxetane-3-carbonitrile hydrochloride is a trifunctional molecule featuring a central, sp³-rich oxetane ring, a primary amine, and a nitrile group. This unique arrangement of functional groups on a compact, three-dimensional scaffold makes it an attractive starting material for the synthesis of diverse and complex molecular architectures.

Property	Value	Source
CAS Number	1818847-73-2	[3]
Molecular Formula	C₄H₇ClN₂O	N/A
Molecular Weight	134.57 g/mol	N/A
Appearance	White to off-white solid (predicted)	N/A
Solubility	Soluble in water and polar organic solvents (predicted)	N/A

The hydrochloride salt form enhances the compound's stability and aqueous solubility, making it amenable to a wide range of reaction conditions and biological assays.

Synthesis and Mechanistic Considerations: A Probable Synthetic Pathway

A plausible synthetic approach involves a Strecker-type reaction, a well-established method for the synthesis of α-aminonitriles from ketones or aldehydes.

Caption: Proposed synthetic workflow for 3-Aminooxetane-3-carbonitrile hydrochloride.

Experimental Protocol (Proposed):

• Reaction Setup: To a solution of oxetan-3-one in a suitable solvent (e.g., methanol or ethanol) at 0 °C, add a solution of potassium cyanide (KCN) in water.

• Addition of Ammonia Source: Subsequently, add a solution of ammonium chloride (NH₄Cl) in water to the reaction mixture. The causality behind this step is the in-situ formation of ammonia and hydrogen cyanide, which are the key reagents for the Strecker synthesis.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for several hours, monitoring the progress by an appropriate analytical technique (e.g., TLC or LC-MS).

• Workup and Isolation: Upon completion, the reaction mixture is typically worked up by extraction with an organic solvent. The organic layers are then combined, dried, and concentrated under reduced pressure to yield the free base of 3-aminooxetane-3-carbonitrile.

• Salt Formation: The resulting crude product is dissolved in a suitable solvent (e.g., diethyl ether or dichloromethane) and treated with a solution of hydrogen chloride (HCl) in the same or a compatible solvent. The hydrochloride salt will precipitate out of the solution and can be collected by filtration, washed with a non-polar solvent, and dried under vacuum.

This proposed protocol is a self-validating system as the progress of each step can be monitored and the identity and purity of the final product can be confirmed by standard analytical techniques.

Reactivity and Chemical Space Expansion

The trifunctional nature of 3-Aminooxetane-3-carbonitrile hydrochloride opens up a vast chemical space for further derivatization. The primary amine can be readily acylated, alkylated, or used in reductive amination reactions.[8] The nitrile group can be hydrolyzed to a carboxylic acid or a primary amide, or it can be reduced to a primary amine, providing a handle for further functionalization.

The oxetane ring itself, while generally stable under many reaction conditions, can undergo ring-opening reactions under strongly acidic or nucleophilic conditions, a property that can be exploited for the synthesis of more complex structures.[4][9]

Caption: Reactivity map of 3-Aminooxetane-3-carbonitrile hydrochloride.

Applications in Drug Discovery: A Gateway to Improved Therapeutics

The incorporation of the 3-aminooxetane-3-carbonitrile moiety into drug candidates can offer several advantages:

• Improved Physicochemical Properties: The polar nature of the oxetane ring can enhance aqueous solubility and reduce the lipophilicity of a molecule, which can lead to improved oral bioavailability and a more favorable pharmacokinetic profile.[1]

• Metabolic Stability: The oxetane ring is generally more resistant to metabolic degradation compared to other commonly used functionalities, which can lead to a longer half-life and reduced drug dosage.[10]

• Three-Dimensionality: The sp³-rich nature of the oxetane ring introduces three-dimensionality into a molecule, which can lead to improved binding affinity and selectivity for its biological target.[11]

• Bioisosterism: The oxetane ring can serve as a bioisostere for gem-dimethyl and carbonyl groups, allowing for the fine-tuning of a molecule's properties without significantly altering its overall shape.[10]

• Novel Chemical Space: As a relatively underexplored building block, 3-aminooxetane-3-carbonitrile hydrochloride provides access to novel chemical space, enabling the discovery of new drug candidates with unique modes of action.[5]

While specific examples of marketed drugs containing this exact fragment are not yet available, the broader class of oxetane-containing compounds has seen significant success in clinical development, targeting a range of diseases including cancer and viral infections.[1]

Spectroscopic Characterization (Predicted)

While experimental data for 3-Aminooxetane-3-carbonitrile hydrochloride is not available in the searched literature, we can predict the key spectroscopic features based on its structure and data from related compounds.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the oxetane ring protons, likely appearing as multiplets in the region of 4.0-5.0 ppm. The protons of the amino group would likely appear as a broad singlet, the chemical shift of which would be dependent on the solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for the quaternary carbon of the oxetane ring attached to the amino and nitrile groups, the methylene carbons of the oxetane ring, and the carbon of the nitrile group. The chemical shifts of the oxetane carbons are typically in the range of 70-80 ppm.[12][13][14][15][16]

• IR Spectroscopy: The IR spectrum would be characterized by a sharp absorption band for the nitrile group (C≡N) around 2250 cm⁻¹, and broad absorption bands for the N-H stretching of the primary amine in the region of 3300-3500 cm⁻¹.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the mass of the free base (C₄H₆N₂O) and characteristic fragmentation patterns.

Safety and Handling

A specific Safety Data Sheet (SDS) for 3-Aminooxetane-3-carbonitrile hydrochloride (CAS 1818847-73-2) is not publicly available. However, based on the SDS of related compounds such as oxetane-3-carbonitrile and other amino acid hydrochlorides, the following precautions should be taken:[17][18][19][20]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat when handling the compound.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Toxicity: The toxicological properties of this compound have not been fully investigated. Treat as a potentially hazardous substance.

Conclusion: A Building Block with Significant Potential

3-Aminooxetane-3-carbonitrile hydrochloride represents a valuable and versatile building block for medicinal chemists and drug discovery scientists. Its unique combination of a strained oxetane ring, a primary amine, and a nitrile group on a compact scaffold provides a gateway to novel chemical space and the development of therapeutics with improved physicochemical and pharmacological properties. While further studies are needed to fully elucidate its reactivity and potential applications, the foundational knowledge of oxetane chemistry strongly suggests that this compound will play an increasingly important role in the design of next-generation medicines.

References

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• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes as versatile building blocks in drug discovery. Angewandte Chemie International Edition, 49(48), 9052-9067. [Link]

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• ChemRxiv. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. [Link]

• Stoyanov, S., et al. (2017). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Magnetic Resonance in Chemistry, 55(10), 914-920. [Link]

• Zhang, J., & Schmalz, H. G. (2010). Gold-Catalyzed One-Step Practical Synthesis of Oxetan-3-ones from Readily Available Propargylic Alcohols. Journal of the American Chemical Society, 132(25), 8562-8563. [Link]

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• Behbehani, H. (2009). STUDIES WITH 3-OXOALKANONITRILES: SYNTHESIS AND REACTIVITY OF 3-OXO-3-(1-METHYLINDOLOYL)PROPANENITRILE. Heterocycles, 78(10), 2573-2588. [Link]

• Organic Syntheses. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Retrieved from [Link]

• Wuitschik, G., et al. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 53(9), 3227-3246. [Link]

• Nandiyanto, A. B. D., & Gunawan, E. R. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science & Technology, 6(2), 287-310. [Link]

• Sutton, S. C., et al. (2016). Synthesis of Oxetane-3-carboxaldehyde and Methyl Oxetane-3-carboxylate via Homologation of Oxetane-3-one. Organic Process Research & Development, 20(4), 813-819. [Link]

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. [Link]

• ResearchGate. (n.d.). 13 C{ 1 H} NMR Data a. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Aminoacetonitrile Hydrochloride, 99%. Retrieved from [Link]

• Satoh, T. (2019). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. International Journal of Molecular Sciences, 20(18), 4477. [Link]

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An In-Depth Technical Guide to the Molecular Structure of 3-Aminooxetane-3-carbonitrile HCl

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Rising Prominence of Oxetanes in Medicinal Chemistry

The oxetane motif, a four-membered saturated heterocycle containing an oxygen atom, has emerged from relative obscurity to become a valuable building block in modern drug discovery.[1] Historically underutilized due to perceived instability, the unique physicochemical properties conferred by the oxetane ring are now being strategically exploited to address common challenges in drug development.[1] The compact, polar, and three-dimensional nature of the oxetane scaffold can lead to improvements in aqueous solubility, metabolic stability, and lipophilicity, while also influencing the pKa of neighboring functional groups.[1] This guide focuses on a specific, yet increasingly important, derivative: 3-Aminooxetane-3-carbonitrile hydrochloride, a molecule poised for significant impact in the synthesis of novel therapeutics.

Molecular Identity and Physicochemical Properties

3-Aminooxetane-3-carbonitrile hydrochloride is a white to off-white solid that serves as a versatile intermediate in organic synthesis, particularly for the introduction of the 3-amino-3-cyano-oxetane moiety.

Identifier	Value	Source
IUPAC Name	3-aminooxetane-3-carbonitrile;hydrochloride
CAS Number	1818847-73-2
Molecular Formula	C₄H₇ClN₂O
Molecular Weight	134.56 g/mol
SMILES	C1C(CO1)(C#N)N.Cl
InChIKey	BDNKPZYSGPOHKL-UHFFFAOYSA-N	J&K Scientific

Caption: Key identifiers and properties of 3-Aminooxetane-3-carbonitrile HCl.

Elucidation of the Molecular Structure

The structural characterization of 3-Aminooxetane-3-carbonitrile HCl is paramount for its effective utilization. A combination of spectroscopic techniques provides a comprehensive understanding of its atomic connectivity and chemical environment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy (Predicted):

The proton NMR spectrum is anticipated to show distinct signals corresponding to the different proton environments within the molecule.

• Oxetane Ring Protons (CH₂): The four protons on the oxetane ring are diastereotopic and are expected to appear as complex multiplets in the range of δ 4.0-5.0 ppm. The proximity to the electronegative oxygen atom causes a downfield shift.

• Amine Protons (NH₂): The protons of the amino group, in the hydrochloride form (NH₃⁺), would likely appear as a broad singlet at a downfield chemical shift, typically in the range of δ 7.0-9.0 ppm, due to the deshielding effect of the positive charge and proton exchange.

¹³C NMR Spectroscopy (Predicted):

The carbon-13 NMR spectrum will reveal the number of unique carbon environments.

• Quaternary Carbon (C-3): The carbon atom at the 3-position, bonded to both the amino and cyano groups, is a quaternary carbon and is expected to have a chemical shift in the range of δ 50-70 ppm.

• Oxetane Ring Carbons (C-2 and C-4): The two methylene carbons of the oxetane ring are chemically equivalent due to symmetry and will appear as a single peak, significantly downfield (δ 70-85 ppm) due to the influence of the adjacent oxygen atom.[2]

• Nitrile Carbon (C≡N): The carbon of the nitrile group typically resonates in the range of δ 115-125 ppm.[2]

Infrared (IR) Spectroscopy

Infrared spectroscopy is instrumental in identifying the functional groups present in a molecule. The IR spectrum of 3-Aminooxetane-3-carbonitrile HCl would exhibit characteristic absorption bands:

• N-H Stretching: The stretching vibrations of the ammonium (NH₃⁺) group are expected in the region of 3100-3300 cm⁻¹.

• C≡N Stretching: A sharp, medium-intensity absorption band characteristic of a nitrile group will be present around 2240-2260 cm⁻¹.

• C-O Stretching: The stretching vibration of the ether linkage within the oxetane ring will likely appear in the region of 1000-1150 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments, confirming the molecular weight. For 3-Aminooxetane-3-carbonitrile, the unprotonated free base has a molecular weight of 98.05 g/mol . In electrospray ionization (ESI) mass spectrometry, common adducts would be observed:

Adduct	Predicted m/z
[M+H]⁺	99.055
[M+Na]⁺	121.037

Caption: Predicted m/z values for common adducts of 3-Aminooxetane-3-carbonitrile in ESI-MS.

Synthetic Strategy: The Strecker Synthesis

A robust and widely applicable method for the synthesis of α-aminonitriles is the Strecker synthesis.[3][4] This reaction provides a direct pathway to 3-Aminooxetane-3-carbonitrile from oxetan-3-one.

Caption: The Strecker synthesis pathway to 3-Aminooxetane-3-carbonitrile HCl.

Experimental Protocol: A Representative Procedure

The following protocol is a generalized procedure based on the principles of the Strecker synthesis and should be optimized for specific laboratory conditions.

Step 1: Imine Formation

• To a solution of oxetan-3-one in a suitable solvent (e.g., methanol or ethanol), add an equimolar amount of an ammonia source, such as ammonium chloride.

• Stir the mixture at room temperature to facilitate the formation of the corresponding imine in situ.

Step 2: Nucleophilic Addition of Cyanide

• Carefully add a cyanide source, such as sodium cyanide or potassium cyanide, to the reaction mixture. The cyanide ion will act as a nucleophile, attacking the iminium ion intermediate.[4]

• Continue stirring the reaction at room temperature until the reaction is complete, which can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Step 3: Work-up and Isolation of the Free Base

• Once the reaction is complete, quench the reaction mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 3-aminooxetane-3-carbonitrile free base.

Step 4: Hydrochloride Salt Formation

• Dissolve the crude free base in a suitable anhydrous solvent, such as diethyl ether or dichloromethane.

• Slowly add a solution of hydrogen chloride in a compatible solvent (e.g., HCl in diethyl ether or isopropanol) with stirring.

• The hydrochloride salt will precipitate out of the solution. Collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum to yield 3-Aminooxetane-3-carbonitrile HCl.

Safety and Handling

As a Senior Application Scientist, it is imperative to emphasize the critical importance of safety when handling 3-Aminooxetane-3-carbonitrile HCl and its synthetic precursors.

Hazard Identification

• Aminonitrile Toxicity: α-Aminonitriles are known to be toxic and can release hydrogen cyanide upon decomposition or under acidic conditions.[5] Inhalation, ingestion, or skin contact can be harmful.

• Corrosivity of HCl: The hydrochloride salt is acidic and can be corrosive to the skin, eyes, and respiratory tract.[6][7][8]

• Cyanide Handling: The use of cyanide salts in the synthesis requires extreme caution. Cyanides are highly toxic, and their reaction with acid liberates poisonous hydrogen cyanide gas.

Recommended Handling Procedures

Caption: A workflow diagram for the safe handling of 3-Aminooxetane-3-carbonitrile HCl.

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the victim is conscious, give them two to four glasses of water. Seek immediate medical attention.

Applications in Drug Development

The 3-amino-3-cyano-oxetane scaffold is a valuable pharmacophore due to its ability to introduce a sp³-rich chiral center and a polar nitrile group. The primary amino group provides a handle for further functionalization, allowing for the construction of diverse molecular libraries for screening against various biological targets. The nitrile group can act as a hydrogen bond acceptor or be further transformed into other functional groups such as a carboxylic acid or an amine. The incorporation of this motif can lead to compounds with improved pharmacokinetic profiles, making it a desirable building block for medicinal chemists.

Conclusion

3-Aminooxetane-3-carbonitrile HCl is a key synthetic intermediate that provides access to a unique and valuable chemical space for drug discovery. A thorough understanding of its molecular structure, synthesis, and safe handling is essential for its effective application. As the demand for novel therapeutic agents with improved drug-like properties continues to grow, the strategic use of building blocks like 3-Aminooxetane-3-carbonitrile HCl will undoubtedly play a pivotal role in the future of medicinal chemistry.

References

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Protocols & Analytical Methods

Application Note & Protocols: Leveraging 3-Aminooxetane-3-carbonitrile Hydrochloride for the Synthesis of Novel MedChem Scaffolds

Introduction: The Strategic Value of the 3-Aminooxetane Motif in Drug Discovery

The landscape of modern medicinal chemistry is characterized by a continuous search for novel molecular scaffolds that can confer advantageous physicochemical and pharmacological properties upon drug candidates.[1][2][3] Among the saturated heterocycles that have garnered significant attention, the oxetane ring stands out.[1][2][3][4] Its incorporation into molecular designs can lead to marked improvements in aqueous solubility, metabolic stability, and lipophilicity, while also influencing conformation and reducing the basicity of adjacent amines.[3][4]

Specifically, the 3-aminooxetane substructure has become a highly valuable building block.[1][2] It serves as a versatile bioisosteric replacement for commonly used groups like gem-dimethyl or carbonyl functionalities, offering a unique three-dimensional exit vector from a constrained ring system.[3] This application note provides an in-depth guide to the synthetic utility of 3-Aminooxetane-3-carbonitrile hydrochloride , a versatile and reactive precursor for generating a diverse array of complex molecular architectures, including valuable spirocyclic systems. We will explore detailed protocols, the rationale behind experimental choices, and key considerations for leveraging this building block in drug discovery programs.

Reagent Profile: 3-Aminooxetane-3-carbonitrile Hydrochloride

Before delving into synthetic protocols, it is crucial to understand the inherent reactivity and handling requirements of the title compound.

Structure and Key Features:

• Quaternary Center: The carbon at the 3-position is quaternary, bearing both an amine and a nitrile group. This sterically congested environment influences the reactivity of both functional groups.

• Primary Amine: The free primary amine, liberated from its hydrochloride salt with a base, is a potent nucleophile, ready to participate in a wide range of N-functionalization reactions.

• Nitrile Group: The nitrile can be hydrolyzed to a carboxylic acid or reduced to a primary amine, offering a secondary point for diversification.[5]

• Oxetane Ring: The four-membered ring is strained and can be susceptible to ring-opening under strongly acidic conditions, a critical consideration in reaction design.[1][2][3][5] It is generally more stable under basic or neutral conditions.[5]

Property	Value	Source
Molecular Formula	C₄H₇N₂O · HCl	(Calculated)
Molecular Weight	134.57 g/mol	(Calculated)
Appearance	White to off-white solid	(Typical)
Storage	Store at 2-8°C, desiccated	(Recommended)

Safety & Handling:

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and gloves.

• Handle the solid powder in a well-ventilated fume hood to avoid inhalation.

• As with all amine hydrochlorides, it is hygroscopic. Store in a desiccator to maintain reagent integrity.

• Neutralization of the hydrochloride salt is required to liberate the free amine for most reactions. This is typically achieved in situ using a non-nucleophilic base.

Core Synthetic Transformations & Protocols

3-Aminooxetane-3-carbonitrile hydrochloride is a gateway to several classes of compounds. The following sections provide detailed, validated protocols for its key transformations.

Workflow Overview: From Building Block to Diversified Scaffolds

The general strategy involves a two-stage process: initial N-functionalization of the primary amine, followed by a secondary transformation of the nitrile group. This approach allows for the rapid generation of compound libraries with diverse properties.

Caption: General synthetic workflow from the starting material.

Protocol 3.1: Synthesis of N-Acyl Derivatives via Amide Coupling

This protocol is fundamental for creating amide-linked compounds, a ubiquitous motif in pharmaceuticals.

Mechanistic Rationale: The reaction proceeds via the nucleophilic attack of the liberated free amine on the electrophilic carbonyl carbon of an acyl chloride or an activated carboxylic acid. The use of a non-nucleophilic base is critical to neutralize both the starting material's HCl salt and the HCl generated during the reaction with acyl chlorides.

Detailed Step-by-Step Protocol:

• Reagent Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), suspend 3-Aminooxetane-3-carbonitrile hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M).

• Basification: Cool the suspension to 0°C using an ice bath. Add triethylamine (TEA, 2.2 eq) dropwise. Stir for 15 minutes. The suspension should become a clear solution as the free amine is formed.

  • Scientist's Insight: Using a slight excess of base ensures complete neutralization. Dichloromethane is an excellent solvent choice as it is relatively non-polar and unreactive, and the resulting triethylammonium chloride salt has limited solubility, sometimes driving the reaction forward.

• Electrophile Addition: Dissolve the desired acyl chloride (1.05 eq) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture at 0°C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with DCM. Wash sequentially with 1M HCl (to remove excess TEA), saturated NaHCO₃ solution (to remove acidic impurities), and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude product by column chromatography on silica gel to afford the desired N-acyl-3-aminooxetane-3-carbonitrile.

Protocol 3.2: Construction of Spirocyclic Imidazolidinones

A powerful application of this building block is the synthesis of spirocyclic scaffolds. This protocol details a formal [3+2] annulation with isocyanates to form spiro-imidazolidinone cores.

Mechanistic Rationale: This reaction leverages the amphoteric nature of 3-aminooxetanes.[6] The nucleophilic nitrogen atom initiates an attack on the central carbon of the isocyanate. The resulting intermediate then undergoes an intramolecular cyclization, where the newly formed nitrogen anion attacks the electrophilic C3 carbon of the oxetane, leading to the spirocyclic product.

Caption: Logical flow for spirocycle formation.

Detailed Step-by-Step Protocol:

• Reagent Preparation: In a vial, dissolve 3-Aminooxetane-3-carbonitrile hydrochloride (1.0 eq) in anhydrous Dichloromethane (DCM, 0.2 M).

• Basification: Add triethylamine (1.1 eq) and stir for 15 minutes at room temperature to generate the free amine in situ.

• Isocyanate Addition: Add the desired isocyanate (1.1 eq) to the solution.

• Reaction: Seal the vial and stir the reaction at room temperature for 12-24 hours. The reaction is typically clean and can be monitored by LC-MS.

• Purification: Upon completion, concentrate the reaction mixture directly onto silica gel. Purify by column chromatography (using a gradient elution, e.g., ethyl acetate in hexanes) to yield the pure spirocyclic product.

  • Scientist's Insight: This reaction is often high-yielding and atom-economical. The choice of isocyanate directly dictates the substitution on the final spirocycle, making it an excellent method for generating a library of related compounds for structure-activity relationship (SAR) studies.

Protocol 3.3: Post-Functionalization via Nitrile Hydrolysis

The nitrile group serves as a masked carboxylic acid. Its hydrolysis unlocks access to novel amino acid analogues, which are highly sought-after in medicinal chemistry.[7]

Mechanistic Rationale: Basic hydrolysis is preferred over acidic methods to prevent the acid-catalyzed ring-opening of the sensitive oxetane ring.[5] The reaction proceeds via nucleophilic attack of hydroxide on the nitrile carbon, followed by tautomerization and subsequent hydrolysis to the carboxylate salt.

Detailed Step-by-Step Protocol:

• Setup: Dissolve the N-functionalized-3-aminooxetane-3-carbonitrile (1.0 eq) (synthesized via Protocol 3.1 or 3.2) in a mixture of ethanol and water (e.g., 2:1 ratio).

• Hydrolysis: Add an aqueous solution of sodium hydroxide (NaOH, 3.0-5.0 eq, e.g., 6M) to the mixture.

• Heating: Heat the reaction mixture to reflux (approx. 80-90°C) and maintain for 6-18 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Work-up & Isolation: Cool the reaction to room temperature. Carefully acidify the mixture to pH ~3-4 with cold 1M HCl. The product may precipitate out of solution. If not, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: The precipitated solid can be collected by filtration, washed with cold water, and dried. If extraction was performed, the combined organic layers are dried over Na₂SO₄, filtered, and concentrated to yield the oxetane amino acid derivative.

Transformation	Reagents & Conditions	Product Class	Key Advantage
Amide Coupling	Acyl Chloride, TEA, DCM, 0°C to RT	N-Acyl Oxetanes	Robust, high-yielding, broad substrate scope.
Spirocyclization	Isocyanate, TEA, DCM, RT	Spiro-imidazolidinones	Access to complex 3D scaffolds in one step.
Nitrile Hydrolysis	NaOH (aq), EtOH, Reflux	Oxetane Amino Acids	Unmasks a key functional group for further peptide-like chemistry.[7]

Conclusion and Future Outlook

3-Aminooxetane-3-carbonitrile hydrochloride is more than a simple building block; it is a strategic tool for medicinal chemists. Its dual functionality, combined with the beneficial properties of the oxetane ring, provides a reliable and versatile platform for the synthesis of novel, three-dimensional compounds. The protocols detailed herein demonstrate robust pathways to N-functionalized derivatives, complex spirocycles, and unique amino acid analogues. The continued exploration of this reagent's reactivity will undoubtedly lead to the discovery of new chemical entities with enhanced pharmacological profiles, cementing the role of small, strained heterocycles in the future of drug discovery.

References

• ChemRxiv. (Preprint). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks.

• MDPI. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1091. [Link]

• ACS Publications. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(19), 12150-12233. [Link]

• ACS Publications. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry. [Link]

• ACS Publications. (2022). Unexpected Isomerization of Oxetane-Carboxylic Acids. Organic Letters. [Link]

• National Institutes of Health (NIH). (2023). Oxetanes in Drug Discovery Campaigns. PMC. [Link]

• RSC Publishing. (2023). Oxetane as a part of modern medicinal chemistry toolbox: the advanced synthesis of 3,3-disubstituted building blocks. [Link]

• Taylor & Francis Online. (2025). Synthetic oxetanes in drug discovery: where are we in 2025?. [Link]

• PubMed. (2004). Synthesis of novel 3-pyridinecarbonitriles with amino acid function and their fluorescence properties. Amino Acids, 26(2), 139-46. [Link]

• ResearchGate. (2025). Spirocyclic Oxetanes: Synthesis and Properties. [Link]

• National Institutes of Health (NIH). (2024). Applications of oxetanes in drug discovery and medicinal chemistry. PMC. [Link]

• MDPI. (2020). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molbank, 2020(3), M1143. [Link]

• National Institutes of Health (NIH). (2023). Oxetane Synthesis via Alcohol C–H Functionalization. PMC. [Link]

• RSC Publishing. (2020). Synthesis of functionalised spirocyclic oxetanes through Paternò–Büchi reactions of cyclic ketones and maleic acid derivatives. Chemical Communications. [Link]

• Semantic Scholar. (2020). 3-Aminooxetanes: versatile 1,3-amphoteric molecules for intermolecular annulation reactions. [Link]

• ChemRxiv. (Preprint). EFFICIENT MULTIGRAM SYNTHESIS OF 3,3-SPIRO-α-PROLINE CONTAINING CHIMERAS. [Link]

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• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Stability of 3-Aminooxetane-3-carbonitrile hydrochloride under acidic and basic conditions

Welcome to the technical support guide for 3-Aminooxetane-3-carbonitrile hydrochloride. This document provides in-depth guidance on the stability of this compound under various experimental conditions. It is intended for researchers, scientists, and drug development professionals to anticipate potential challenges, troubleshoot experimental issues, and ensure the integrity of their results.

Part 1: Frequently Asked Questions (FAQs) on Stability

This section addresses common questions regarding the chemical stability of 3-Aminooxetane-3-carbonitrile hydrochloride.

Q1: What is the general stability profile of the oxetane ring in this molecule?

The oxetane ring, a four-membered ether, possesses significant ring strain (approximately 106 kJ/mol), which makes it more reactive than its five-membered counterpart, tetrahydrofuran (THF).[1] Consequently, it is susceptible to ring-opening reactions, particularly under strongly acidic conditions.[1][2][3] However, the notion that all oxetanes are inherently unstable is a misconception.[2] Their stability is highly dependent on the substitution pattern.[2][4]

Our molecule, 3-Aminooxetane-3-carbonitrile hydrochloride, is a 3,3-disubstituted oxetane. This substitution pattern significantly enhances the stability of the oxetane ring.[2][4] The substituents at the C3 position sterically hinder the approach of external nucleophiles to the antibonding orbital of the C-O bond, which is the necessary pathway for ring-opening.[2] Therefore, it is expected to be more robust than monosubstituted oxetanes.

Q2: How does 3-Aminooxetane-3-carbonitrile hydrochloride behave under acidic conditions?

As a hydrochloride salt, the compound is inherently stored and handled in an acidic state. The amino group is protonated, which generally increases its stability against certain reactions. While the 3,3-disubstitution provides good stability, treatment with strong acids (e.g., concentrated HCl, H₂SO₄) or prolonged heating in acidic aqueous solutions can lead to degradation.[5]

The primary degradation pathway under these conditions is the acid-catalyzed ring-opening of the oxetane.[3][6][7] This proceeds via protonation of the oxetane oxygen, followed by nucleophilic attack by water or the counter-ion (chloride). This would result in the formation of a 1,3-diol derivative.

Q3: What is the expected stability under basic conditions?

The oxetane ring itself is generally stable under alkaline and weakly acidic conditions.[8] However, for 3-Aminooxetane-3-carbonitrile hydrochloride, the primary concern under basic conditions is the hydrolysis of the nitrile group. The amino group will be deprotonated to its free base form.

Under basic conditions (e.g., pH > 8), the nitrile group (-CN) can be hydrolyzed. This typically occurs in a stepwise manner: first to a primary amide (-CONH₂), and upon further hydrolysis, to a carboxylate salt (-COO⁻). The rate of hydrolysis is dependent on the pH, temperature, and concentration of the base.

Q4: Are there any other potential stability liabilities?

Beyond pH-mediated degradation, researchers should consider:

• Temperature: Elevated temperatures will accelerate both acidic ring-opening and basic nitrile hydrolysis. Long-term storage should be under recommended conditions (e.g., 2–8 °C, under inert gas).[9]

• Strong Reducing Agents: While not a common issue in formulation studies, strong hydride reagents like Lithium Aluminum Hydride (LiAlH₄) can reductively open the oxetane ring, especially at elevated temperatures.[5]

Below is a diagram illustrating the potential degradation pathways.

Caption: Potential degradation pathways under acidic and basic conditions.

Part 2: Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving stability issues during experiments.

Observed Issue	Potential Cause	Troubleshooting Steps & Recommendations
Appearance of new, more polar peak(s) in reverse-phase HPLC analysis of an acidic solution.	Acid-catalyzed ring-opening.	1. Confirm Identity: Use LC-MS to check if the mass of the new peak corresponds to the addition of water (M+18) to the parent compound. 2. Mitigate: Reduce the acidity of the solution if the experimental protocol allows. Avoid prolonged heating. Use buffered solutions to maintain a stable, mildly acidic pH (e.g., pH 3-5), where stability is generally higher for many compounds.[10][11]
Appearance of new peak(s) in HPLC analysis of a basic solution.	Nitrile and/or subsequent amide hydrolysis.	1. Confirm Identity: Use LC-MS to check for masses corresponding to the amide (M+18) or carboxylic acid (M+19, as carboxylate) derivatives. 2. Mitigate: Work at lower temperatures. If possible, perform the reaction or formulation at a more neutral pH. The rate of hydrolysis is often pH-dependent.[12]
Gradual decrease in the main peak area over time with no single major degradant.	Complex decomposition pathway or reaction with buffer components.	1. Simplify Matrix: Run a stability study in unbuffered water at the target pH (adjusting with dilute acid/base) to rule out buffer interactions. 2. Stress Testing: Perform a forced degradation study (see protocol below) to deliberately generate and identify degradants, which can provide clues about the reaction pathway.
Change in solution pH over time.	Degradation is producing acidic or basic byproducts.	For example, hydrolysis of the nitrile to a carboxylic acid will lower the pH of an unbuffered solution over time.[13] This is a strong indicator of degradation. Use a well-buffered system if pH control is critical.

Below is a workflow for troubleshooting unexpected degradation.

Caption: A logical workflow for troubleshooting stability issues.

Part 3: Experimental Protocols

Protocol 1: Forced Degradation Study (pH Stress Testing)

This protocol outlines how to assess the stability of 3-Aminooxetane-3-carbonitrile hydrochloride across a range of pH values.

Objective: To identify potential degradation pathways and determine the pH range of maximum stability.

Materials:

• 3-Aminooxetane-3-carbonitrile hydrochloride

• Water (HPLC-grade)

• 0.1 M HCl, 0.01 M HCl

• 0.1 M NaOH, 0.01 M NaOH

• pH Buffers (e.g., phosphate, citrate) covering pH range 2-10

• Class A volumetric flasks

• HPLC or LC-MS system

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound at 1 mg/mL in HPLC-grade water.

• Sample Preparation: For each condition, add a specific volume of the stock solution to a volumetric flask and dilute with the stress solution (acid, base, or buffer) to a final concentration of 0.1 mg/mL.

  • Acidic Stress: Use 0.1 M HCl and 0.01 M HCl.

  • Basic Stress: Use 0.1 M NaOH and 0.01 M NaOH.

  • Neutral/Buffered Stress: Use buffers at pH 2, 4, 7, 9, and 10.

  • Control: Dilute with water only.

• Incubation:

  • Store one set of samples at room temperature (~25°C).

  • Store a second set at an elevated temperature (e.g., 60°C) to accelerate degradation.

• Time Points: Analyze the samples at initial time (T=0) and subsequent time points (e.g., 2, 4, 8, 24, 48 hours).

• Analysis: At each time point, withdraw an aliquot. If the sample is strongly acidic or basic, neutralize it before analysis. Analyze by a suitable stability-indicating HPLC method (see Protocol 2).

• Data Evaluation: Calculate the percentage of the parent compound remaining and identify the relative amounts of any degradation products. Plot the percentage remaining versus time for each condition.

Protocol 2: Stability-Indicating HPLC-UV/MS Method

Objective: To separate the parent compound from its potential degradation products for quantitative analysis.

• Instrumentation: HPLC with UV detector, preferably coupled to a Mass Spectrometer (LC-MS).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-22 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at 210 nm (or other suitable wavelength). MS detection in positive ion mode, scanning for the parent mass and expected degradant masses.

Note: This is a starting method. Method development and validation are required for specific applications.

Part 4: Data Presentation (Illustrative Example)

The following table presents hypothetical data from a forced degradation study to illustrate how results could be summarized.

Condition (24h, 60°C)	pH	Parent Compound Remaining (%)	Major Degradation Product(s)
0.1 M HCl	~1	75.2%	Ring-opened diol
pH 4 Buffer	4.0	98.5%	None significant
Water (Control)	~5.5	99.1%	None significant
pH 9 Buffer	9.0	92.3%	Amide derivative
0.01 M NaOH	~12	68.7%	Carboxylic acid derivative

This illustrative data suggests a stability optimum in the slightly acidic to neutral pH range, with degradation occurring in strongly acidic and basic environments.

References

• ChemRxiv. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. [Link]

• National Center for Biotechnology Information. (n.d.). Oxetanes in Drug Discovery Campaigns. [Link]

• MDPI. (n.d.). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. [Link]

• ACS Publications. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. [Link]

• National Center for Biotechnology Information. (2020). 3-Aminooxetanes: versatile 1,3-amphoteric molecules for intermolecular annulation reactions. [Link]

• ResearchGate. (2016). (PDF) Ring Opening Reactions of Oxetanes: Methodology Development and Synthetic Applications: A Review. [Link]

• RSC Publishing. (n.d.). 3-Aminooxetanes: versatile 1,3-amphoteric molecules for intermolecular annulation reactions. [Link]

• PubMed. (2021). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. [Link]

• Genentech. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

• The Dong Group. (n.d.). Oxetane Presentation. [Link]

• National Center for Biotechnology Information. (2012). Synthesis, Chemical and Enzymatic Hydrolysis, and Aqueous Solubility of Amino Acid Ester Prodrugs of 3-Carboranyl Thymidine Analogues for Boron Neutron Capture Therapy of Brain Tumors. [Link]

• ACS Publications. (2023). Oxetanes in Drug Discovery Campaigns. [Link]

• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. [Link]

• ResearchGate. (n.d.). Oxetanes in Drug Discovery: Structural and Synthetic Insights. [Link]

• ResearchGate. (2021). (PDF) Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. [Link]

• BMC. (n.d.). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride. [Link]

• MDPI. (n.d.). Analytical Methods for the Determination of Diamorphine (Heroin) in Biological Matrices: A Review. [Link]

• Beilstein Journals. (n.d.). Oxetanes: formation, reactivity and total syntheses of natural products. [Link]

• PubMed. (2024). Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib. [Link]

• Denmark Group. (n.d.). An Exploration of Oxetanes: Synthesis and Relevance. [Link]

• ResearchGate. (n.d.). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. [Link]

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• 2. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. chemrxiv.org [chemrxiv.org]
• 6. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
• 7. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 8. gbdong.cm.utexas.edu [gbdong.cm.utexas.edu]
• 9. 3-Aminooxetane-3-carboxylic acid CAS#: 138650-24-5 [chemicalbook.com]
• 10. Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]
• 13. d-nb.info [d-nb.info]

Managing the reactivity of the primary amine in 3-Aminooxetane-3-carbonitrile hydrochloride

Answering the user's request.## Technical Support Center: 3-Aminooxetane-3-carbonitrile Hydrochloride

Welcome to the technical support guide for 3-Aminooxetane-3-carbonitrile hydrochloride. This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate the unique reactivity of this valuable building block. The inherent strain of the oxetane ring and the dual functionality of the primary amine and nitrile group present specific challenges and opportunities. This guide provides field-proven insights, detailed protocols, and troubleshooting solutions to ensure the successful and efficient use of this compound in your synthetic campaigns.

Frequently Asked Questions (FAQs)

Here we address the most common initial queries regarding the handling, stability, and fundamental reactivity of 3-Aminooxetane-3-carbonitrile hydrochloride.

Q1: How should I handle and store 3-Aminooxetane-3-carbonitrile hydrochloride?

A: Like most amine hydrochlorides, this compound is a crystalline solid that is significantly more stable and less volatile than its corresponding free base. It should be stored in a cool, dry place, tightly sealed to prevent moisture absorption. For long-term storage, keeping it under an inert atmosphere (e.g., Argon or Nitrogen) at 2-8°C is recommended.

Q2: Why is this compound provided as a hydrochloride salt? How does this affect its reactivity?

A: The hydrochloride salt form serves two primary purposes:

• Enhanced Stability: The protonated ammonium group is not nucleophilic and is resistant to aerial oxidation and other degradation pathways, ensuring a long shelf-life.

• Ease of Handling: As a salt, it is a stable, non-volatile solid, making it easy to weigh and handle.

The key consequence for reactivity is that the primary amine is "protected" as its ammonium salt. To engage the amine in any nucleophilic reaction (e.g., acylation, alkylation), it must first be converted to the free base in situ. This is typically achieved by adding a suitable base to the reaction mixture. The pKa of the ammonium group is analogous to similar primary amines, typically in the range of 9-10. Therefore, a base capable of deprotonating it is required to unleash its nucleophilic potential.

Q3: How stable is the oxetane ring under typical reaction conditions?

A: The stability of the oxetane ring is a critical consideration. While often perceived as fragile, the 3,3-disubstituted oxetane core is surprisingly robust under many conditions, but has key vulnerabilities.

• Stable: The ring is generally stable under neutral and basic conditions.[1] This allows for reactions like N-acylations, N-alkylations, and even basic hydrolysis of the nitrile group without significant ring-opening.[2]

• Potentially Unstable: The ring is susceptible to opening under strongly acidic conditions (pH < 1) or in the presence of strong Lewis acids.[1][3] The ring strain (approx. 107 kJ/mol) provides a thermodynamic driving force for ring-opening reactions when the ether oxygen is activated by protonation or coordination to a Lewis acid.[1][4]

Core Experimental Protocol: N-Boc Protection

Protecting the primary amine is a common first step in multi-step syntheses. The tert-butoxycarbonyl (Boc) group is widely used due to its stability under many reaction conditions and its relatively mild removal.[5]

Step-by-Step Methodology

• Setup: To a round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-Aminooxetane-3-carbonitrile hydrochloride (1.0 eq).

• Solvent: Add a suitable anhydrous solvent such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (ACN) (approx. 0.1-0.5 M concentration). Stir to form a suspension.

• Cooling: Cool the mixture to 0 °C using an ice-water bath. This helps to control the exotherm upon base and anhydride addition.

• Base Addition: Add a non-nucleophilic tertiary amine base, such as Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.1 eq), dropwise.

  • Causality Check: Why 2.1 equivalents? The first equivalent neutralizes the hydrochloride salt to liberate the free amine. The second equivalent neutralizes the acidic byproduct (tert-butoxycarbonic acid, which decomposes) generated from the reaction with Boc-anhydride. A slight excess ensures the reaction medium remains basic, protecting the oxetane ring.

• Reagent Addition: While stirring at 0 °C, add a solution of Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq) in the same solvent.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup:

  • Quench the reaction with water or a saturated aqueous solution of NH₄Cl.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., DCM or Ethyl Acetate).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can often be used directly or purified further by column chromatography on silica gel if necessary.

Typical N-Boc Protection Parameters

Parameter	Recommended Value	Rationale
Base	TEA, DIPEA	Non-nucleophilic, effectively scavenges acid.
Base Equivalents	2.0 - 2.2	Neutralizes HCl salt and reaction byproduct.
(Boc)₂O Equivalents	1.05 - 1.2	Ensures complete conversion of the amine.
Temperature	0 °C to RT	Controls exotherm, prevents side reactions.
Solvent	DCM, THF, ACN	Anhydrous, good solubility for reagents.

Workflow for N-Boc Protection

Caption: Step-by-step workflow for the N-Boc protection of the primary amine.

Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format, providing diagnostic advice and corrective actions.

Q1: My N-acylation (or N-sulfonylation) reaction is sluggish, incomplete, or fails entirely. What is the likely cause?

A: The most common culprit is insufficient liberation of the free, nucleophilic amine. If the amine remains protonated as the hydrochloride salt, it cannot attack the electrophile (e.g., acyl chloride, sulfonyl chloride).

• Root Cause Analysis:

  • Insufficient Base: You must use at least two equivalents of a non-nucleophilic base (like TEA or DIPEA). One equivalent is consumed by the HCl salt, and the second is required to neutralize the strong acid (HCl, MsOH, etc.) generated during the acylation/sulfonylation.

  • Base Strength: If using a weaker base like NaHCO₃ or K₂CO₃, the deprotonation of the ammonium salt may be incomplete, leading to a slow or stalled reaction. These bases are generally better suited for reactions that do not generate a strong acid byproduct.

  • Steric Hindrance: The 3,3-disubstituted nature of the carbon atom alpha to the amine can create steric hindrance. The reaction may require slightly elevated temperatures (e.g., 40-50 °C) or longer reaction times. Always monitor for potential side reactions when heating.

Q2: I am observing a significant side product consistent with a 1,3-diol structure. What is causing this and how can I prevent it?

A: The formation of a 1,3-diol indicates that the oxetane ring has undergone hydrolytic cleavage. This is a classic side reaction triggered by acidic conditions.[3][4]

• Root Cause Analysis:

  • Acidic Byproducts: As described in Q1, reactions with acyl halides or sulfonyl halides generate HCl or other strong acids. If the scavenging base is insufficient, the reaction mixture can become acidic, catalyzing the ring-opening of either the starting material or the product.

  • Harsh Reagents: The use of strong Lewis acids to activate the electrophile can also trigger ring-opening by coordinating to the oxetane oxygen.

• Preventative Measures:

  • Ensure Basicity: Double-check that at least two equivalents of a suitable base are used.

  • Slow Addition: Add the electrophile slowly to the solution of the amine and base. This maintains a low instantaneous concentration of the acid byproduct, allowing the base to neutralize it effectively before it can damage the oxetane ring.

  • Alternative Coupling Reagents: For amide bond formation, consider switching from an acyl chloride to a carboxylic acid activated with a coupling agent like HATU or EDC/HOBt. These methods do not generate strong mineral acid byproducts.

Troubleshooting Workflow: Low Acylation Yield

Caption: Decision tree for troubleshooting low yields in N-acylation reactions.

Q3: I am trying to remove an N-Boc group using standard conditions (e.g., HCl in Dioxane) and am seeing significant decomposition. What is the recommended procedure?

A: Standard methods for Boc deprotection using HCl in ethereal solvents are often too harsh for this substrate and can lead to partial or complete decomposition of the oxetane ring.[2]

• Recommended Solution: The preferred method is to use Trifluoroacetic acid (TFA) in an anhydrous solvent like Dichloromethane (CH₂Cl₂) . This protocol is highly effective for Boc removal while being well-tolerated by the oxetane ring.[2]

Comparison of N-Boc Deprotection Methods

Reagent/Conditions	Pros	Cons/Risks	Recommendation
HCl in Dioxane/Ether	Common, inexpensive	High risk of oxetane ring-opening and decomposition[2]	Not Recommended
TFA in DCM	Mild, high-yielding, oxetane-tolerant[2]	TFA is corrosive and requires careful handling	Highly Recommended
Aqueous Acid (e.g., H₃PO₄)	Mild	Can be slow; potential for nitrile hydrolysis	Use with caution

References

• Yarmoliuk, D. V., Shablykin, O. V., et al. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. [Link]

• Burkhard, J. A., Wuitschik, G., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. [Link]

• Tummatorn, J., & D'Erasmo, M. P. (2024). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry. [Link]

• Iván, M., & Volk, B. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules. [Link]

• Wang, Z., & Li, Y. (2020). 3-Aminooxetanes: versatile 1,3-amphoteric molecules for intermolecular annulation reactions. Chemical Science. [Link]

• Orsy, G., Fülöp, F., & Mándity, I. M. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Molecules. [Link]

• The Dong Group. Oxetane Presentation. University of California, Irvine. [Link]

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• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Moody, C. J. (Ed.). (2008). Product Class 3: Oxetanes and Oxetan-3-ones. Science of Synthesis. [Link]

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• Girgis, A. S., Kalmouch, A., & Hosni, H. M. (2004). Synthesis of novel 3-pyridinecarbonitriles with amino acid function and their fluorescence properties. Amino Acids. [Link]

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• Sharma, G., & Kumar, R. (2014). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. International Journal of Organic Chemistry. [Link]

• Orsy, G., Fülöp, F., & Mándity, I. M. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. MDPI. [Link]

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• Głowacka, I. E., & Gwarda, A. (2019). Synthesis of Enantiomerically Pure N-Boc-Protected 1,2,3-Triaminopropylphosphonates and 1,2-Diamino-3-Hydroxypropylphosphonates. Molecules. [Link]

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Impact of solvent choice on the stability of 3-Aminooxetane-3-carbonitrile hydrochloride

Welcome to the technical support center for 3-Aminooxetane-3-carbonitrile hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for handling this compound, with a specific focus on the critical impact of solvent choice on its stability. Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments and long-term storage of this valuable building block.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 3-Aminooxetane-3-carbonitrile hydrochloride?

A1: The stability of 3-Aminooxetane-3-carbonitrile hydrochloride is primarily influenced by its three key structural features: the oxetane ring, the α-aminonitrile group, and its nature as a hydrochloride salt.

• Oxetane Ring: The four-membered oxetane ring is strained and susceptible to ring-opening, particularly under acidic conditions.[1][2] While 3,3-disubstituted oxetanes, such as this compound, exhibit greater stability compared to unsubstituted or monosubstituted oxetanes, the presence of the hydrochloride salt creates an acidic environment that can still promote this degradation pathway.[2]

• α-Aminonitrile Group: Aminonitriles can be prone to hydrolysis, which can lead to the formation of the corresponding amino acid or other degradation byproducts.[3][4] This process can be influenced by the presence of water and the pH of the solution.

• Hydrochloride Salt: The hydrochloride salt form imparts a localized acidic environment when dissolved, especially in non-buffered solvents. This inherent acidity can be a catalyst for the degradation of the oxetane ring.

Q2: I observed degradation of my compound upon dissolution. What is the likely cause?

A2: Degradation upon dissolution is a common issue and is most likely due to an inappropriate solvent choice that facilitates one of the degradation pathways mentioned above. The most probable cause is the use of a protic solvent, such as water or an alcohol (methanol, ethanol). Protic solvents can actively participate in the acid-catalyzed ring-opening of the oxetane.[5] The presence of the hydrochloride salt lowers the pH of the solution, and the protic solvent can then act as a nucleophile, attacking the oxetane ring.

Q3: Which solvents are recommended for short-term handling and reactions?

A3: For short-term handling and reactions, it is generally advisable to use aprotic solvents. These solvents do not have acidic protons and are less likely to participate in the ring-opening of the oxetane. The choice of aprotic solvent will depend on the specific requirements of your reaction.

• Polar Aprotic Solvents: Solvents like acetonitrile (ACN), dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) are good choices for dissolving the hydrochloride salt and are generally compatible with the oxetane ring under neutral or basic conditions. However, it is crucial to ensure these solvents are anhydrous, as residual water can still lead to hydrolysis of the aminonitrile.

• Non-Polar Aprotic Solvents: Solvents such as dichloromethane (DCM) and tetrahydrofuran (THF) can also be used, particularly if the subsequent reaction steps require less polar conditions. The solubility of the hydrochloride salt in these solvents may be lower, which should be taken into consideration.

Q4: How should I store solutions of 3-Aminooxetane-3-carbonitrile hydrochloride?

A4: For optimal stability, it is strongly recommended to store 3-Aminooxetane-3-carbonitrile hydrochloride as a solid under inert gas at the recommended temperature. If a stock solution is absolutely necessary, it should be prepared fresh in an anhydrous aprotic solvent such as acetonitrile or THF. Long-term storage in solution is discouraged due to the potential for slow degradation over time, even in seemingly compatible solvents. If long-term solution storage is unavoidable, it is crucial to perform periodic quality control checks.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Compound is insoluble in the chosen solvent.	The polarity of the solvent may be too low for the hydrochloride salt.	Try a more polar aprotic solvent such as acetonitrile or DMSO. Gentle warming may aid dissolution, but monitor for any signs of degradation.
The solution turns yellow or develops a precipitate over time.	This is a strong indicator of chemical degradation.	Discard the solution and prepare a fresh stock. Re-evaluate your choice of solvent and ensure it is anhydrous.
Reaction yields are lower than expected.	The starting material may have degraded prior to or during the reaction.	Verify the purity of the solid compound before use. If using a stock solution, prepare it fresh. Consider if the reaction conditions (e.g., acidic reagents, high temperatures) are contributing to the degradation of the oxetane ring.
Inconsistent analytical results (HPLC, NMR).	The compound may be degrading in the analytical solvent.	Use an aprotic mobile phase for HPLC analysis if possible. For NMR, dissolve the sample in a deuterated aprotic solvent like DMSO-d6 or acetonitrile-d3 immediately before analysis.

Solvent Compatibility Summary

Solvent Class	Examples	Compatibility	Rationale
Polar Protic	Water, Methanol, Ethanol	Not Recommended	The combination of the inherent acidity of the hydrochloride salt and the nucleophilic nature of protic solvents can lead to rapid ring-opening of the oxetane.[5]
Polar Aprotic	Acetonitrile, DMSO, DMF	Good (Anhydrous)	These solvents can dissolve the hydrochloride salt and are less likely to participate in degradation pathways. The absence of acidic protons minimizes the risk of acid-catalyzed ring-opening.
Non-Polar Aprotic	Dichloromethane, THF, Toluene	Moderate	Solubility of the hydrochloride salt may be limited. These are generally stable with the oxetane ring but ensure they are anhydrous to prevent nitrile hydrolysis.
Ketones	Acetone, MEK	Use with Caution	While aprotic, ketones can potentially react with primary amines to form imines, especially in the presence of acid.[6] This is a less common but possible side reaction.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution for Reaction Screening

• Dry all glassware in an oven at 120 °C for at least 4 hours and cool under a stream of dry nitrogen or argon.

• Using an analytical balance, weigh the desired amount of 3-Aminooxetane-3-carbonitrile hydrochloride in a dry vial.

• Add anhydrous acetonitrile via a syringe to achieve the desired concentration.

• Cap the vial tightly under an inert atmosphere.

• If necessary, gently warm the vial to 30-40 °C to aid dissolution.

• Use the solution immediately. Do not store for more than a few hours at room temperature. For storage up to 24 hours, keep at 2-8 °C.

Protocol 2: Monitoring Stability by HPLC

• Column: C18 reverse-phase column.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with a low percentage of Mobile Phase B (e.g., 5%) and gradually increase to a high percentage (e.g., 95%) over 10-15 minutes.

• Flow Rate: 1 mL/min.

• Detection: UV at an appropriate wavelength (e.g., 210 nm).

• Sample Preparation: Dissolve a small amount of the compound in the initial mobile phase composition or a compatible aprotic solvent and inject immediately.

• Analysis: Monitor for the appearance of new peaks or a decrease in the area of the main peak over time to assess stability.[7]

Visualizing Degradation Pathways and Solvent Selection

Diagram 1: Key Degradation Pathways

Caption: Primary degradation routes for 3-Aminooxetane-3-carbonitrile hydrochloride.

Diagram 2: Solvent Selection Workflow

Caption: Decision guide for selecting an appropriate solvent.

References

• ChemRxiv. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. [Link]

• National Center for Biotechnology Information. (2023). Oxetanes in Drug Discovery Campaigns. [Link]

• ResearchGate. (2017). Purification of organic hydrochloride salt?. [Link]

• ACS Publications. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. [Link]

• Separation Science. (2024). Analytical Techniques In Stability Testing. [Link]

• National Center for Biotechnology Information. (2018). The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. [Link]

• ACS Publications. (2023). Oxetanes in Drug Discovery Campaigns. [Link]

• Chromatography Online. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. [Link]

• Sciencemadness.org. (2007). amine salt formation in ketones as solvents. [Link]

• SciSpace. (2022). Organocatalytic Synthesis of α-Aminonitriles: A Review. [Link]

• Royal Society of Chemistry. (n.d.). 3-Aminooxetanes: versatile 1,3-amphoteric molecules for intermolecular annulation reactions. [Link]

• National Center for Biotechnology Information. (n.d.). Applications of oxetanes in drug discovery and medicinal chemistry. [Link]

• ResearchGate. (2016). (PDF) Ring Opening Reactions of Oxetanes: Methodology Development and Synthetic Applications: A Review. [Link]

• ResearchGate. (2025). Oxetanes in Drug Discovery: Structural and Synthetic Insights. [Link]

• Beilstein Journals. (n.d.). Oxetanes: formation, reactivity and total syntheses of natural products. [Link]

• Reddit. (2018). Ways of crashing out amines. [Link]

• National Center for Biotechnology Information. (2020). 3-Aminooxetanes: versatile 1,3-amphoteric molecules for intermolecular annulation reactions. [Link]

• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. [Link]

• CSIRO Publishing. (n.d.). Assisted hydrolysis of the nitrile group of 2-aminoadamantane-2-carbonitrile. [Link]

• ResearchGate. (n.d.). Hydrolysis of N‐benzylated amino nitriles 7 to amides 8 and acids 9. [Link]

• KCAS Bio. (2020). Unstable Small Molecule Therapeutic Analysis. [Link]

• Google Patents. (n.d.).

• BioPharma International. (2018). Current Status of Analytical Techniques for Characterization of Protein Stability. [Link]

• Spectroscopy Online. (2019). Organic Nitrogen Compounds V: Amine Salts. [Link]

• Organic Chemistry Portal. (n.d.). Nitrile synthesis by oxidation, rearrangement, dehydration. [Link]

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Reference Data & Comparative Studies

A Technical Guide to Structure-Activity Relationship (SAR) Studies of 3-Aminooxetane-3-carbonitrile Analogs as Cysteine Protease Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of the 3-Aminooxetane-3-carbonitrile Scaffold in Drug Discovery

The 3-aminooxetane-3-carbonitrile hydrochloride scaffold has garnered significant attention in medicinal chemistry as a promising starting point for the development of potent and selective enzyme inhibitors. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of analogs based on this core, with a particular focus on their activity as cysteine protease inhibitors. The unique combination of a strained oxetane ring, a nucleophilic amine, and an electrophilic nitrile "warhead" makes this scaffold particularly suited for targeting the active site of enzymes like cathepsins, which play crucial roles in various disease pathologies.

The rationale behind exploring this scaffold lies in the advantageous physicochemical properties conferred by the oxetane moiety. Compared to more traditional carbocyclic or heterocyclic systems, the oxetane ring can improve aqueous solubility, reduce lipophilicity, and enhance metabolic stability, all of which are critical parameters in drug design. The 3-amino group provides a convenient handle for introducing a wide variety of substituents to probe the different binding pockets of the target enzyme, while the nitrile group can act as a reversible covalent inhibitor by interacting with the catalytic cysteine residue in the active site.[1]

This guide will delve into the synthetic strategies for generating a library of analogs, present a comparative analysis of their biological activity, and provide detailed experimental protocols for their evaluation.

The Core Hypothesis: Targeting Cysteine Proteases

The central hypothesis driving the SAR studies presented here is that 3-aminooxetane-3-carbonitrile analogs can act as potent and selective inhibitors of cysteine proteases, such as Cathepsin K. Cathepsin K is a lysosomal cysteine protease that is highly expressed in osteoclasts and is a key enzyme in bone resorption.[2] Its inhibition is a validated therapeutic strategy for the treatment of osteoporosis. The nitrile group of the analogs is designed to form a reversible covalent bond with the catalytic cysteine residue (Cys25) in the active site of Cathepsin K.[3] The substituents on the amino group are designed to interact with the S1, S2, and S3 pockets of the enzyme, thereby modulating the potency and selectivity of the inhibitors.

Comparative Analysis of 3-Aminooxetane-3-carbonitrile Analogs

The following table summarizes the structure-activity relationship of a series of N-acylated 3-aminooxetane-3-carbonitrile analogs against human Cathepsin K. The inhibitory activity is expressed as the inhibition constant (Ki), which represents the concentration of the inhibitor required to produce half-maximum inhibition. A lower Ki value indicates a more potent inhibitor.

Compound ID	R Group (Acyl Substituent)	Cathepsin K Ki (nM)	Cathepsin S Ki (nM)	Selectivity (CatS/CatK)
1	Acetyl	1500	>10000	-
2	Benzoyl	250	5000	20
3	4-Fluorobenzoyl	120	3600	30
4	4-Chlorobenzoyl	110	3300	30
5	4-Methoxybenzoyl	300	6000	20
6	Naphthoyl	50	1500	30
7	Phenylacetyl	800	>10000	-
8	3-Phenylpropionyl	450	8000	18
9	Cbz-Phenylalanyl	25	1000	40
10	Boc-Leucyl	40	1200	30

Key SAR Insights:

• Requirement for an Aromatic Acyl Group: A simple acetyl group (Compound 1 ) confers very weak activity. The introduction of a benzoyl group (Compound 2 ) leads to a significant increase in potency, suggesting a beneficial interaction of the aromatic ring with the S2 pocket of the enzyme.

• Influence of Phenyl Ring Substitution: Small electron-withdrawing substituents at the para-position of the benzoyl ring (Compounds 3 and 4 ) slightly improve potency compared to the unsubstituted analog (Compound 2 ). An electron-donating methoxy group (Compound 5 ) is detrimental to activity. This suggests that the electronic properties of the aromatic ring play a role in binding.

• Effect of Aromatic System Size: Extending the aromatic system from a phenyl to a naphthyl group (Compound 6 ) results in a further increase in potency, indicating that the larger aromatic system can form more extensive interactions within the S2 pocket.

• Importance of the Amide Linker: Moving the phenyl ring away from the amide carbonyl, as in the phenylacetyl and 3-phenylpropionyl analogs (Compounds 7 and 8 ), leads to a decrease in activity. This highlights the importance of the rigid amide linker for optimal positioning of the aromatic group.

• Exploiting the S1 Pocket with Amino Acid Side Chains: Incorporating amino acid residues, such as in the Cbz-Phenylalanyl and Boc-Leucyl analogs (Compounds 9 and 10 ), results in the most potent inhibitors in this series. This is likely due to the amino acid side chains making favorable interactions with the S1 pocket of Cathepsin K.

• Selectivity: All the potent inhibitors show good selectivity for Cathepsin K over the closely related Cathepsin S. This is a critical parameter for avoiding off-target effects.

Experimental Protocols

General Synthesis of N-Acylated 3-Aminooxetane-3-carbonitrile Analogs

The synthesis of the target compounds is achieved through a straightforward acylation of the commercially available 3-aminooxetane-3-carbonitrile hydrochloride.

General synthetic scheme for N-acylated analogs.

Step-by-Step Procedure:

• To a solution of 3-aminooxetane-3-carbonitrile hydrochloride (1.0 eq) in a suitable solvent such as dimethylformamide (DMF), add the desired carboxylic acid (1.1 eq).

• Add a coupling agent, for example, HATU (1.2 eq), and a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (3.0 eq).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-acylated 3-aminooxetane-3-carbonitrile analog.

Cathepsin K Inhibition Assay

The inhibitory potency of the synthesized compounds against human Cathepsin K is determined using a fluorometric assay.[4]

Workflow for the Cathepsin K inhibition assay.

Materials:

• Recombinant human Cathepsin K

• Fluorogenic substrate (e.g., Z-Leu-Arg-AMC)

• Assay buffer (e.g., 100 mM sodium acetate, pH 5.5, containing 5 mM DTT and 5 mM EDTA)

• Test compounds dissolved in DMSO

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Prepare a series of dilutions of the test compounds in assay buffer.

• In a 96-well plate, add 50 µL of the diluted test compound solutions.

• Add 25 µL of the Cathepsin K enzyme solution (final concentration ~1 nM) to each well.

• Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding 25 µL of the fluorogenic substrate solution (final concentration ~10 µM).

• Immediately measure the fluorescence intensity (Excitation/Emission = 380/460 nm) at regular intervals for 30 minutes.

• Calculate the rate of reaction for each inhibitor concentration.

• Determine the IC50 value by plotting the percentage of inhibition versus the inhibitor concentration and fitting the data to a four-parameter logistic equation.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [S]/Km), where [S] is the substrate concentration and Km is the Michaelis-Menten constant for the substrate.[3]

Logical Relationships in SAR Analysis

The process of SAR analysis involves a cyclical workflow of design, synthesis, and testing to iteratively improve the properties of a lead compound.

The iterative cycle of SAR studies.

Conclusion and Future Directions

The 3-aminooxetane-3-carbonitrile scaffold represents a versatile and promising starting point for the development of potent and selective cysteine protease inhibitors. The SAR studies presented in this guide demonstrate that systematic modification of the N-acyl substituent can lead to a significant improvement in inhibitory activity and selectivity. In particular, the incorporation of amino acid side chains that can interact with the S1 pocket of the enzyme appears to be a fruitful strategy for enhancing potency.

Future work in this area could focus on several key aspects:

• Exploration of a wider range of amino acid and non-natural amino acid substituents to further optimize interactions with the S1 and S2 pockets.

• Modification of the oxetane ring to probe its influence on binding and physicochemical properties.

• In-depth pharmacokinetic and in vivo efficacy studies of the most promising analogs to assess their potential as drug candidates.

• Co-crystallization of inhibitors with the target enzyme to gain a detailed understanding of the binding mode and guide further rational design.

By leveraging the insights gained from these SAR studies, it is anticipated that novel and effective therapeutics based on the 3-aminooxetane-3-carbonitrile scaffold can be developed for the treatment of diseases such as osteoporosis and other conditions where cysteine protease activity is dysregulated.

References

• Pan, W., et al. (2012). Advances in the discovery of cathepsin K inhibitors on bone resorption. PMC. [Link]

• Gütschow, M., et al. (2014). 3-Cyano-3-aza-β-amino Acid Derivatives as Inhibitors of Human Cysteine Cathepsins. PMC. [Link]

• BPS Bioscience. Cathepsin K Inhibitor Screening Assay Kit. BPS Bioscience. [Link]

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• 2. EP0247485B1 - Process for the preparation of oxetan-3-carboxylic acids - Google Patents [patents.google.com]
• 3. Enzyme Inhibitor Terms and Calculations [sigmaaldrich.com]
• 4. bpsbioscience.com [bpsbioscience.com]

The Oxetane Advantage: A Comparative Guide to Enhancing Metabolic Stability in Drug Design

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutics, optimizing the metabolic stability of lead compounds remains a critical determinant of success. Rapid metabolic clearance can severely limit a drug's bioavailability and duration of action, while the formation of reactive metabolites can lead to toxicity. Consequently, medicinal chemists are increasingly turning to innovative strategies to design molecules with improved pharmacokinetic profiles. Among these strategies, the incorporation of the oxetane motif has emerged as a powerful tool for enhancing metabolic stability.

This guide provides an in-depth, objective comparison of the metabolic stability of oxetane derivatives against other commonly employed heterocyclic scaffolds. Supported by experimental data, we will explore the mechanistic rationale behind the oxetane advantage and provide detailed protocols for assessing metabolic stability in your own research.

The Challenge of Metabolic Instability

The liver is the primary site of drug metabolism, where a superfamily of enzymes, most notably the cytochrome P450 (CYP) isoenzymes, work to modify xenobiotics to facilitate their excretion.[1] While essential for detoxification, this metabolic machinery can be the Achilles' heel of promising drug candidates. Common heterocyclic rings, such as piperidine and pyrrolidine, often contain "metabolic soft spots"—positions that are particularly susceptible to enzymatic oxidation.

Oxetanes: A Shield Against Metabolism

The four-membered cyclic ether, oxetane, offers a unique combination of properties that can effectively shield a molecule from rapid metabolic degradation. Often used as a bioisostere for gem-dimethyl or carbonyl groups, the oxetane ring is more than just a passive placeholder.[2][3] Its introduction can profoundly influence a molecule's physicochemical properties, leading to:

• Increased Polarity and Reduced Lipophilicity: The inherent polarity of the oxetane ring can decrease a compound's overall lipophilicity (logD). This is a key factor, as higher lipophilicity is often correlated with increased susceptibility to metabolism by CYP enzymes.[2]

• Blocking Metabolic Hotspots: By replacing metabolically labile groups like a gem-dimethyl moiety, an oxetane can physically block sites of oxidation.[4]

• Altered Metabolic Pathways: The presence of an oxetane can redirect metabolism away from CYP-mediated pathways.[5] Some studies have shown that oxetanes can be metabolized by microsomal epoxide hydrolase (mEH), offering an alternative clearance pathway that can reduce the potential for CYP-based drug-drug interactions.[5]

Comparative Metabolic Stability: The Data

The superior metabolic stability of oxetane-containing compounds is not merely theoretical. A growing body of literature provides quantitative evidence of this advantage. The following tables summarize key data from comparative studies, focusing on intrinsic clearance (CLint) and half-life (t½) in human liver microsomes (HLM)—critical predictors of in vivo metabolic fate.

Table 1: Oxetane as a Carbonyl Bioisostere in N-Heterocycles

The following data, derived from a matched-pair analysis, illustrates the impact of replacing a carbonyl group with an oxetane in various heterocyclic scaffolds. The values represent the logarithmic ratio of intrinsic clearance (CLint) in human liver microsomes (HLM), providing a direct comparison of metabolic stability. A negative value indicates improved stability (lower clearance) for the oxetane analog.

Heterocycle Scaffold	Position of Substitution	Logarithmic Ratio of CLint (Carbonyl vs. Oxetane) in HLM	Interpretation
Piperidine	α	~ +0.2	Slight decrease in stability
Piperidine	β	~ -0.1	Slight improvement in stability
Piperidine	γ	~ -0.4	Moderate improvement in stability
Pyrrolidine	α	~ -0.3	Moderate improvement in stability
Pyrrolidine	β	~ -0.8	Significant improvement in stability
Azetidine	α	~ +0.1	Slight decrease in stability
Azetidine	β	~ -0.9	Significant improvement in stability

Data adapted from Wuitschik et al., J. Med. Chem. (2010).[4]

Key Insight: The data clearly demonstrates that replacing a carbonyl group with an oxetane generally leads to a significant improvement in metabolic stability, particularly when the substitution is at the β-position of pyrrolidine and azetidine rings.

Mechanistic Underpinnings of Metabolic Stability

To appreciate the "why" behind these observations, it's crucial to understand the metabolic pathways of common heterocycles and how oxetanes differ.

Metabolism of Common N-Heterocycles: Piperidine and Pyrrolidine

Piperidine and pyrrolidine rings are prevalent in pharmaceuticals but are often susceptible to CYP-mediated oxidation. The primary metabolic hotspots are the carbon atoms adjacent to the nitrogen (the α-carbons). The general mechanism involves:

• Hydrogen Atom Abstraction: The catalytic cycle of CYP enzymes involves a highly reactive iron-oxo species (Compound I) that can abstract a hydrogen atom from a C-H bond.

• Carbon Radical Formation: This abstraction generates a carbon-centered radical.

• Oxygen Rebound: The hydroxyl group from the activated iron-oxo species then "rebounds" to the carbon radical, forming a hydroxylated metabolite.

• Further Oxidation: This initial hydroxylation can be followed by further oxidation to form lactams or ring-opened products.[1][6]

CYP3A4 is a major enzyme involved in the N-dealkylation and ring oxidation of many piperidine-containing drugs.[1]

CYP450-mediated oxidation of a piperidine ring.

The Metabolic Resilience of Oxetanes

In contrast, the oxetane ring is generally more resistant to CYP-mediated oxidation. Several factors contribute to this enhanced stability:

• Higher C-H Bond Dissociation Energy: The C-H bonds on the oxetane ring are generally stronger and less prone to hydrogen atom abstraction by CYP enzymes compared to the α-C-H bonds of N-heterocycles.

• Steric Hindrance: The compact, three-dimensional structure of the oxetane ring can sterically hinder the approach of the bulky CYP active site to adjacent C-H bonds. The 3,3-disubstitution pattern on an oxetane is particularly effective at blocking metabolic attack.[5]

• Electronic Effects: The electron-withdrawing nature of the oxygen atom in the oxetane ring can decrease the electron density of neighboring C-H bonds, making them less susceptible to oxidative attack.

While generally stable, oxetanes are not metabolically inert. As mentioned, they can undergo hydrolysis by microsomal epoxide hydrolase (mEH) to form diols. This provides a predictable, often less complex, metabolic pathway compared to the multiple potential sites of oxidation on other heterocycles.[5]

Experimental Protocol: In Vitro Metabolic Stability Assay Using Human Liver Microsomes

To empirically determine and compare the metabolic stability of your compounds, the in vitro liver microsomal stability assay is the industry-standard method. This protocol provides a robust and reproducible workflow.

Materials

• Pooled Human Liver Microsomes (HLM)

• 0.1 M Phosphate Buffer (pH 7.4)

• NADPH Regenerating System (e.g., containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Test Compounds and Positive Control (e.g., a compound with known metabolic instability)

• Acetonitrile (ACN) with an internal standard (for quenching and analysis)

• 96-well plates

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system

Step-by-Step Methodology

• Preparation of Reagents:

  • Thaw the HLM at 37°C and dilute to the desired protein concentration (e.g., 0.5 mg/mL) in 0.1 M phosphate buffer (pH 7.4). Keep on ice.

  • Prepare the test compounds and positive control at a stock concentration (e.g., 10 mM in DMSO) and then dilute to an intermediate concentration in buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the HLM solution to each well.

  • Add the test compounds to the wells to achieve a final concentration of, for example, 1 µM.

  • Pre-incubate the plate at 37°C for 5-10 minutes with shaking.

  • Initiate the metabolic reaction by adding the NADPH regenerating system to each well. The time of addition is your t=0.

  • Incubate the plate at 37°C with shaking.

• Time-Point Sampling and Quenching:

  • At predetermined time points (e.g., 0, 5, 15, 30, and 45 minutes), terminate the reaction in the respective wells by adding 3-5 volumes of ice-cold acetonitrile containing an internal standard.[2][7] The acetonitrile precipitates the microsomal proteins, halting enzymatic activity.

• Sample Processing:

  • Seal the plate and centrifuge at high speed (e.g., 4000 rpm for 20 minutes) to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point. The peak area ratio of the analyte to the internal standard is used for quantification.

Data Analysis

• Calculate Percent Remaining:

  • Determine the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

• Determine the Elimination Rate Constant (k):

  • Plot the natural logarithm (ln) of the percent remaining versus time. The slope of the resulting line is the elimination rate constant (-k).

• Calculate Half-Life (t½):

  • t½ = 0.693 / k

• Calculate Intrinsic Clearance (CLint):

  • CLint (µL/min/mg protein) = (0.693 / t½) * (1 / microsomal protein concentration)

Experimental workflow for the in vitro microsomal stability assay.

Conclusion

The strategic incorporation of oxetane rings into drug candidates represents a compelling and validated approach to enhancing metabolic stability. By reducing lipophilicity, blocking common metabolic hotspots, and potentially altering metabolic pathways, oxetanes can significantly improve the pharmacokinetic profile of a molecule. The comparative data clearly demonstrates the advantages of oxetanes over other heterocyclic systems in many contexts. By understanding the underlying metabolic mechanisms and employing robust in vitro assays, researchers can leverage the "oxetane advantage" to design more durable and efficacious drug candidates, ultimately increasing the probability of success in the challenging journey of drug development.

References

• Bortnichuk, L., Pashchenko, A., & Kheilik, Y. (2024). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. protocols.io. [Link]

• Cyprotex. (n.d.). Microsomal Stability. Evotec. Retrieved from [Link]

• Carreira, E. M., & Fessard, T. C. (2014). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 57(15), 6045-6067.
• Gu, J., Liu, Y., & Chen, Y. (2011). Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. Molecular Pharmaceutics, 8(4), 1337-1347.

• Waters Corporation. (n.d.). Determination of Microsomal Stability by UPLC-MS/MS. Retrieved from [Link]

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• Bull, J. A., et al. (2023). Synthesis of oxetane and azetidine ethers as ester isosteres by Brønsted acid catalysed alkylation of alcohols with 3-aryl-oxetanols and 3-aryl-azetidinols. Organic & Biomolecular Chemistry, 21(28), 5553-5564.
• Carreira, E. M., et al. (2021). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society, 143(33), 13013-13024.

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• Wernevik, J., et al. (2020). Protocol for the Human Liver Microsome Stability Assay.
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• Głowacki, E. D., et al. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 283, 116962.
• Guengerich, F. P. (2018). Updates on Mechanisms of Cytochrome P450 Catalysis of Complex Steroid Oxidations. Journal of Steroid Biochemistry and Molecular Biology, 179, 4-13.
• Szymański, P., et al. (2022). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)

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The Ascendancy of 3-Aminooxetanes: A Comparative Guide for the Modern Medicinal Chemist

In the relentless pursuit of novel therapeutics with optimized pharmacological profiles, the judicious selection of molecular scaffolds is paramount. Small saturated heterocycles have emerged as powerful tools in the medicinal chemist's armory, offering a departure from the "flat" world of aromatic rings and imbuing drug candidates with improved three-dimensionality, physicochemical properties, and metabolic stability.[1] Among these, the 3-aminooxetane motif has garnered significant attention, presenting a unique constellation of properties that often render it a superior choice to other small heterocyclic amines.

This guide provides a comprehensive comparative analysis of 3-aminooxetanes against other relevant small saturated heterocycles, such as azetidines and cyclobutanes. We will delve into the nuanced effects of the oxetane ring on key drug-like properties, supported by experimental data and detailed protocols, to empower researchers, scientists, and drug development professionals in their decision-making process.

The Physicochemical Advantage: A Tale of Polarity, Basicity, and Solubility

The introduction of a heteroatom into a small carbocyclic ring dramatically alters its electronic and steric properties. The oxygen atom in the oxetane ring, with its high electronegativity, imparts a significant dipole moment and serves as a hydrogen bond acceptor, profoundly influencing the molecule's interaction with its aqueous environment and biological targets.

Basicity Attenuation: A Key to Mitigating Off-Target Effects

A critical differentiator for 3-aminooxetanes is the potent inductive electron-withdrawing effect of the oxetane oxygen. This effect, propagated through the sigma framework, significantly reduces the basicity (pKa) of the adjacent amino group.[2] Experimental evidence demonstrates that placing an oxetane alpha to an amine can lower its pKa by approximately 2.7 units compared to a simple alkylamine.[2] This modulation of basicity is a crucial tool for mitigating hERG toxicity and other off-target effects associated with highly basic amines.[3]

In contrast, the nitrogen atom in an azetidine ring has a less pronounced effect on the basicity of an exocyclic amine at the 3-position. While still influencing the overall molecular properties, the pKa of 3-aminoazetidine remains significantly more basic than its oxetane counterpart.

Compound	pKa	cLogP	Aqueous Solubility (Predicted)
3-Aminooxetane	~7.2[2]	-0.8	High
3-Aminoazetidine	~9.5-10.5[4]	-1.0	High
Aminocyclobutane	~10.4	0.2	Moderate
Aminocyclopentane	~10.6	0.7	Moderate
Aminocyclohexane	~10.7	1.2	Low

Table 1: Comparative Physicochemical Properties of 3-Aminooxetane and Other Small Cyclic Amines. Predicted solubility is based on the general trends observed with increasing lipophilicity.

Lipophilicity and Solubility: Navigating the Aqueous Realm

The inherent polarity of the oxetane ring generally leads to a reduction in lipophilicity (logP/logD) compared to its carbocyclic analogues. This often translates to enhanced aqueous solubility, a highly desirable trait for improving the pharmacokinetic profile of a drug candidate.[3] While both 3-aminooxetane and 3-aminoazetidine are relatively polar, the oxetane's ability to act as a hydrogen bond acceptor can provide an additional advantage in solubility.[5]

Metabolic Stability: The Oxetane Shield

A primary driver for the incorporation of small saturated heterocycles is the enhancement of metabolic stability. These motifs can act as "metabolic blockers," shielding adjacent, more labile positions from enzymatic degradation by cytochrome P450 (CYP) enzymes.[2]

The oxetane ring, in particular, has demonstrated a remarkable ability to improve metabolic stability.[3] Its unique electronic and steric properties can hinder enzymatic attack. Furthermore, in some instances, oxetanes can be metabolized by microsomal epoxide hydrolase (mEH), offering an alternative clearance pathway that can circumvent problematic CYP-mediated metabolism.[2]

Azetidines also generally confer good metabolic stability. However, in head-to-head comparisons within specific chemical series, the oxetane moiety has sometimes proven to be more robust. The choice between an oxetane and an azetidine for improving metabolic stability is often context-dependent and requires experimental validation.

Synthesis of 3-Aminooxetanes: A Practical Approach

The increasing utility of 3-aminooxetanes has spurred the development of efficient synthetic routes. A common and reliable method involves the reductive amination of oxetan-3-one. This two-step, one-pot procedure is amenable to a wide range of amines and provides a straightforward entry into this valuable class of compounds.

Caption: General workflow for the synthesis of 3-aminooxetanes.

Case Study: Bruton's Tyrosine Kinase (BTK) Inhibitors

The development of Bruton's tyrosine kinase (BTK) inhibitors for the treatment of autoimmune diseases provides a compelling real-world example of the strategic application of small saturated heterocycles. In the optimization of the BTK inhibitor fenebrutinib (GDC-0853), researchers at Genentech explored various heterocyclic replacements.[6]

An initial lead compound containing a piperazine moiety suffered from high clearance. Replacement with an azetidine motif improved biochemical potency but unfortunately compromised metabolic stability.[6] Ultimately, the incorporation of an oxetanyl group on the piperazine ring (as in the related compound G-278) led to a candidate with an excellent overall profile, including potent BTK inhibition and desirable pharmacokinetic properties.[6] This case study highlights how the nuanced differences between azetidines and oxetanes can have a profound impact on the developability of a drug candidate.

Conclusion

The 3-aminooxetane motif offers a compelling set of advantages for medicinal chemists seeking to optimize the properties of their drug candidates. Its ability to significantly reduce the basicity of the amino group, enhance aqueous solubility, and improve metabolic stability makes it a powerful tool for overcoming common drug development hurdles. While other small saturated heterocycles like azetidines also offer benefits, the unique electronic properties of the oxetane ring often provide a distinct and superior profile. As with any bioisosteric replacement, the context of the specific molecular scaffold is critical, and experimental validation is paramount. However, the growing body of evidence strongly supports the continued and expanded use of 3-aminooxetanes in modern drug discovery.

Experimental Protocols

Synthesis of 3-Aminooxetane Hydrochloride via Reductive Amination

This protocol describes the synthesis of 3-aminooxetane hydrochloride from oxetan-3-one using ammonium acetate as the ammonia source and sodium triacetoxyborohydride as the reducing agent.

Materials:

• Oxetan-3-one

• Ammonium acetate (NH₄OAc)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE)

• Methanol (MeOH)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Hydrochloric acid (HCl) in diethyl ether (2 M solution)

• Diethyl ether

Procedure:

• To a solution of oxetan-3-one (1.0 eq) in 1,2-dichloroethane (0.5 M) is added ammonium acetate (2.0 eq).

• The mixture is stirred at room temperature for 1 hour to facilitate imine formation.

• Sodium triacetoxyborohydride (1.5 eq) is added portion-wise over 15 minutes. The reaction is exothermic, and the temperature should be monitored.

• The reaction mixture is stirred at room temperature for 12-16 hours. Reaction progress can be monitored by TLC or LC-MS.

• Upon completion, the reaction is carefully quenched by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• The layers are separated, and the aqueous layer is extracted with dichloromethane (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude amine is dissolved in a minimal amount of methanol and cooled to 0 °C.

• A 2 M solution of HCl in diethyl ether is added dropwise until precipitation is complete.

• The resulting solid is collected by filtration, washed with cold diethyl ether, and dried under vacuum to afford 3-aminooxetane hydrochloride as a white solid.

Caption: Step-by-step workflow for the synthesis of 3-aminooxetane HCl.

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This protocol outlines a general procedure for assessing the metabolic stability of a test compound in human liver microsomes (HLM).

Materials:

• Pooled human liver microsomes (HLM)

• 0.1 M Phosphate buffer (pH 7.4)

• NADPH regenerating system (e.g., NADP⁺, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Test compound stock solution (e.g., 10 mM in DMSO)

• Control compounds (e.g., a high-clearance compound like verapamil and a low-clearance compound like warfarin)

• Acetonitrile (ACN) with an internal standard

• 96-well plates

Procedure:

• Preparation of Incubation Mixture: Prepare a master mix containing HLM (final concentration 0.5-1.0 mg/mL) in 0.1 M phosphate buffer (pH 7.4) and keep on ice.

• Compound Addition: In a 96-well plate, add the test compound and control compounds to the appropriate wells to achieve a final concentration of 1 µM. Include a vehicle control (DMSO).

• Pre-incubation: Add the HLM master mix to each well and pre-incubate the plate at 37 °C for 5-10 minutes with gentle shaking.

• Initiation of Reaction: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells except for the negative control wells (to which buffer is added instead).

• Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction in the respective wells by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard. The 0-minute time point is typically quenched immediately after the addition of the NADPH regenerating system.

• Sample Processing: After the final time point, centrifuge the 96-well plate at high speed (e.g., 3000 x g for 15 minutes) to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new 96-well plate and analyze the disappearance of the parent compound over time using LC-MS/MS.

• Data Analysis: Calculate the percentage of the compound remaining at each time point relative to the 0-minute time point. Determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ).

Caption: Workflow for the in vitro metabolic stability assay.

References

• Fülöp, F., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1091. [Link]

• Burkhard, J. A., et al. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry, 66(18), 12473-12499. [Link]

• Bull, J. A., et al. (2023). Synthesis of oxetane and azetidine ethers as ester isosteres by Brønsted acid catalysed alkylation of alcohols with 3-aryl-oxetanols and 3-aryl-azetidinols. Organic & Biomolecular Chemistry, 21(27), 5553-5559. [Link]

• Wuitschik, G., et al. (2010). Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 53(8), 3227-3246. [Link]

• Young, W. B., et al. (2021). Discovery of Fenebrutinib (GDC-0853), a Potent and Selective Reversible Inhibitor of Bruton’s Tyrosine Kinase for the Treatment of Autoimmune Diseases. Journal of Medicinal Chemistry, 64(13), 9034-9051. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. [Link]

• Meanwell, N. A. (2021). Saturated Heterocycles with Applications in Medicinal Chemistry. In Topics in Heterocyclic Chemistry (Vol. 64, pp. 1-51). Springer. [Link]

• Cyprotex (n.d.). Microsomal Stability. [Link]

• Grygorenko, O. O., et al. (2023). Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties. Chemistry – A European Journal, 29(46), e202301383. [Link]

• Zhang, L., et al. (2010). Gold-Catalyzed One-Step Practical Synthesis of Oxetan-3-ones from Readily Available Propargylic Alcohols. Journal of the American Chemical Society, 132(25), 8566-8567. [Link]

• Xu, T., et al. (2016). Study on Synthesis Of Oxetan-3-ol. Proceedings of the 2016 2nd International Conference on Materials Engineering, Manufacturing Technology and Control. [Link]

• Wuitschik, G., et al. (2006). Oxetanes as Promising Modules in Drug Discovery. Angewandte Chemie International Edition, 45(45), 7736-7739. [Link]

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The Oxetane Moiety in Modern Synthesis: A Head-to-Head Comparison of Key Building Blocks

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of the Strained Ring in Drug Discovery

The oxetane ring, a four-membered heterocycle containing one oxygen atom, has transitioned from a synthetic curiosity to a cornerstone of modern medicinal chemistry.[1][2] Its unique combination of properties—polarity, metabolic stability, and a three-dimensional structure—offers elegant solutions to long-standing challenges in drug design.[1][3][4][5] Oxetanes can serve as valuable bioisosteres for commonly used functional groups like gem-dimethyl and carbonyl groups, often leading to improved physicochemical properties such as aqueous solubility and metabolic stability.[4][6][7][8] This guide provides a head-to-head comparison of common oxetane building blocks, offering insights into their synthetic utility and helping researchers make informed decisions in their drug discovery campaigns.

The strategic incorporation of an oxetane moiety can profoundly influence a molecule's properties. For instance, replacing a gem-dimethyl group with an oxetane can block metabolic weak spots without the associated increase in lipophilicity.[4] Furthermore, the polar nature of the oxetane ring can enhance solubility, a critical factor for oral bioavailability.[1][9] The recent FDA approval of the oxetane-containing drug rilzabrutinib has further solidified the importance of this scaffold in drug development.[6]

This guide will delve into the practical aspects of working with different oxetane building blocks, focusing on their reactivity, stability, and application in the synthesis of medicinally relevant compounds. We will explore the nuances of their handling and provide data-driven comparisons to aid in the selection of the optimal building block for a given synthetic challenge.

Core Oxetane Building Blocks: A Comparative Overview

The choice of the oxetane building block is dictated by the desired substitution pattern and the overall synthetic strategy. Below, we compare the most frequently utilized precursors.

Oxetan-3-one: The Versatile Ketone

Oxetan-3-one is a cornerstone building block due to the reactivity of its carbonyl group, which allows for a wide range of transformations.[3][4] It is a primary precursor for the synthesis of 3-substituted and 3,3-disubstituted oxetanes.

Key Reactions:

• Reductive Amination: A highly effective method for introducing amine functionalities. This reaction is a staple in medicinal chemistry for the synthesis of compounds with improved pharmacokinetic profiles.[3][4]

• Wittig and Horner-Wadsworth-Emmons Reactions: These reactions enable the formation of exocyclic double bonds, which can be further functionalized.[10]

• Grignard and Organolithium Additions: Allow for the introduction of a wide variety of carbon-based substituents at the 3-position, leading to tertiary alcohols.[3][4]

• Henry Reaction: Reaction with nitromethane provides a route to aminomethyl-substituted oxetanes.[10]

Advantages:

• Commercially available and relatively inexpensive.

• The ketone functionality allows for a diverse range of chemical transformations.

• Serves as a gateway to a wide array of 3-substituted oxetane derivatives.

Disadvantages:

• The oxetane ring can be sensitive to strongly acidic conditions, which may limit the choice of reagents for certain transformations.[10]

3-Aminooxetane: The Amine Workhorse

3-Aminooxetane is another widely used building block, particularly for the synthesis of amides, sulfonamides, and for introduction via reductive amination or nucleophilic aromatic substitution (SNAAr) reactions.[3][4] The presence of the amine functionality often imparts favorable properties to the final compound, such as improved solubility and the ability to form salt forms.

Key Reactions:

• Amide and Sulfonamide Formation: Readily reacts with carboxylic acids, acid chlorides, and sulfonyl chlorides to form the corresponding amides and sulfonamides.

• Reductive Amination: Can be used as the amine component in reductive amination reactions with aldehydes and ketones.[3][4]

• Nucleophilic Aromatic Substitution (SNAAr): The amine can displace leaving groups on electron-deficient aromatic rings.

Advantages:

• Directly introduces a key pharmacophoric element.

• The resulting amino-oxetane motif can favorably modulate the pKa of the amine compared to acyclic analogues.[7][11]

Disadvantages:

• The basicity of the amine may require protection/deprotection steps in some synthetic sequences.

3-Oxetanol: The Nucleophilic Alcohol

3-Oxetanol provides a convenient entry point for the introduction of ether and ester linkages. Its hydroxyl group can act as a nucleophile in a variety of reactions.

Key Reactions:

• O-Alkylation (Williamson Ether Synthesis): Reaction with alkyl halides or sulfonates in the presence of a base to form oxetanyl ethers.

• Esterification: Acylation with carboxylic acids or their derivatives to form oxetanyl esters.

• Mitsunobu Reaction: Allows for the formation of ethers and esters with inversion of stereochemistry if a chiral center is present.

• Oxidation: Can be oxidized to oxetan-3-one.

Advantages:

• Provides a handle for introducing oxygen-linked functionalities.

• Can be a precursor to oxetan-3-one if needed.

Disadvantages:

• The reactivity is generally lower than that of the corresponding amine.

Head-to-Head Comparison: Synthesis of a Hypothetical Drug Fragment

To illustrate the practical differences between these building blocks, let's consider the synthesis of a common fragment found in several clinical candidates: an N-(oxetan-3-yl)benzamide derivative.

Target Molecule:

Synthetic Approach 1: Starting from Oxetan-3-one

This approach involves a two-step sequence: reductive amination followed by acylation.

Workflow Diagram:

Caption: Synthesis of the target fragment starting from oxetan-3-one.

Experimental Protocol (Illustrative):

Step 1: Reductive Amination of Oxetan-3-one

• To a solution of oxetan-3-one (1.0 eq) in methanol, add a solution of ammonia in methanol (excess).

• Stir the mixture for 1 hour at room temperature.

• Add sodium borohydride (1.5 eq) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and extract with a suitable organic solvent.

• Purify the crude product by column chromatography to yield 3-aminooxetane.

Step 2: Acylation of 3-Aminooxetane

• Dissolve 3-aminooxetane (1.0 eq) and a non-nucleophilic base (e.g., triethylamine, 1.2 eq) in a suitable solvent like dichloromethane.

• Cool the solution to 0 °C and add benzoyl chloride (1.1 eq) dropwise.

• Stir the reaction at room temperature for 2 hours.

• Wash the reaction mixture with aqueous bicarbonate solution and brine.

• Dry the organic layer and concentrate under reduced pressure.

• Purify the product by recrystallization or column chromatography.

Synthetic Approach 2: Starting from 3-Aminooxetane

This is a more direct, one-step approach.

Workflow Diagram:

Caption: Direct synthesis of the target fragment from 3-aminooxetane.

Experimental Protocol (Illustrative):

• Dissolve 3-aminooxetane (1.0 eq) and a non-nucleophilic base (e.g., triethylamine, 1.2 eq) in a suitable solvent like dichloromethane.

• Cool the solution to 0 °C and add benzoyl chloride (1.1 eq) dropwise.

• Stir the reaction at room temperature for 2 hours.

• Wash the reaction mixture with aqueous bicarbonate solution and brine.

• Dry the organic layer and concentrate under reduced pressure.

• Purify the product by recrystallization or column chromatography.

Performance Comparison

Feature	Approach 1 (from Oxetan-3-one)	Approach 2 (from 3-Aminooxetane)	Rationale & Insights
Number of Steps	2	1	A shorter synthetic route is generally preferred for efficiency and cost-effectiveness.
Overall Yield	Typically lower due to two steps.	Typically higher.	Each synthetic step incurs some product loss.
Atom Economy	Lower	Higher	Approach 2 is more atom-economical as it avoids the reductive amination step.
Cost of Starting Material	Oxetan-3-one is generally less expensive.	3-Aminooxetane is a value-added product and thus more expensive.	For large-scale synthesis, the cost of starting materials is a critical factor.
Versatility	High. Oxetan-3-one can be converted to many other derivatives.	Lower. Primarily used for introducing the amino-oxetane moiety.	If a library of diverse 3-substituted oxetanes is required, oxetan-3-one is the more versatile starting point.
Scalability	Reductive amination can sometimes be challenging to scale up.	Amide coupling is a robust and scalable reaction.	The choice of building block can have significant implications for process development.

Stability of the Oxetane Ring: A Critical Consideration

A common concern for chemists is the stability of the strained oxetane ring under various reaction conditions.[10] Generally, the oxetane ring is stable to a wide range of synthetic transformations, particularly under basic and neutral conditions.[10][11] However, it can be susceptible to ring-opening under strongly acidic conditions, especially in the presence of nucleophiles.[10]

General Stability Profile:

• Stable to:

  • Most basic conditions (e.g., NaOH, K2CO3, Et3N).[10]

  • Standard hydrogenation conditions (e.g., H2, Pd/C).

  • Many common oxidation and reduction reagents (e.g., DMP, PCC, NaBH4).[10]

  • Palladium-catalyzed cross-coupling reactions.

• Potentially Unstable under:

  • Strong acids (e.g., concentrated HCl, H2SO4).[10]

  • Lewis acids in the presence of nucleophiles.

  • Certain transition metal-catalyzed reactions at high temperatures.[10]

It is crucial to consider the potential for ring-opening when planning synthetic routes involving oxetanes and to choose reaction conditions accordingly. For example, when hydrolyzing an ester in the presence of an oxetane, basic hydrolysis is generally preferred over acidic conditions.[10]

Advanced Oxetane Building Blocks: Expanding the Synthetic Toolbox

Beyond the fundamental building blocks, a variety of more complex oxetane derivatives are commercially available or can be readily synthesized. These include:

• Spirocyclic oxetanes: Such as 2-oxa-6-azaspiro[3.3]heptane, which are used to install spiro-oxetane motifs.[6]

• Oxetanes with leaving groups: 3-(methylsulfonyloxy)oxetane or 3-bromooxetane are useful for nucleophilic substitution reactions.

• Functionalized 3,3-disubstituted oxetanes: These are valuable for creating more complex three-dimensional structures. The synthesis of these building blocks has been an area of active research.[12]

The choice of these advanced building blocks depends on the specific structural requirements of the target molecule and can offer more direct routes to complex scaffolds.

Conclusion: Making the Right Choice for Your Synthesis

The selection of an oxetane building block is a strategic decision that can significantly impact the efficiency, cost, and scalability of a synthetic route.

• For maximum versatility and access to a wide range of 3-substituted derivatives , oxetan-3-one is the building block of choice.

• For the direct and efficient introduction of an amino-oxetane moiety , 3-aminooxetane is often the most practical option, especially for later-stage synthesis.

• 3-Oxetanol provides a reliable entry point for ether and ester linkages .

A thorough understanding of the reactivity and stability of these building blocks, coupled with careful consideration of the overall synthetic strategy, will enable researchers to harness the full potential of the oxetane motif in their drug discovery endeavors. The continued development of novel oxetane building blocks and synthetic methodologies will undoubtedly further expand the role of this remarkable heterocycle in the creation of next-generation therapeutics.[1]

References

• Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv.

• Synthetic oxetanes in drug discovery: where are we in 2025?. Taylor & Francis Online. [Link]

• Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry. [Link]

• Applications of oxetanes in drug discovery and medicinal chemistry. PubMed Central. [Link]

• Oxetanes in Drug Discovery Campaigns. PubMed Central. [Link]

• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. ACS Publications. [Link]

• Oxetane as a part of modern medicinal chemistry toolbox: the advanced synthesis of 3,3-disubstituted building blocks. RSC Publishing. [Link]

• Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journals. [Link]

• Oxetane Presentation.pptx. The Dong Group. [Link]

• Oxetanes in Drug Discovery Campaigns. Semantic Scholar. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Aminooxetane-3-carbonitrile hydrochloride

This document provides essential procedural guidance for the safe handling and disposal of 3-Aminooxetane-3-carbonitrile hydrochloride. As a specialized chemical intermediate, its unique structure—incorporating a strained oxetane ring, a nitrile group, and a hydrochloride salt—necessitates a rigorous and informed approach to waste management. This guide is designed for researchers, scientists, and drug development professionals, aiming to build a foundation of trust through technical accuracy and a deep understanding of laboratory safety principles.

The protocols herein are structured to be a self-validating system, explaining not just the "what" but the critical "why" behind each procedural step. Adherence to these guidelines is paramount for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment.

Hazard Assessment & Causality: Understanding the Risk Profile

The disposal protocol for any chemical is fundamentally dictated by its inherent hazards. The molecular structure of 3-Aminooxetane-3-carbonitrile hydrochloride presents a multi-faceted risk profile derived from its constituent functional groups.

• Nitrile Group (-C≡N): Organic nitriles are compounds of significant toxicological concern. They can be metabolized to cyanide in the body, posing risks of acute toxicity if ingested, inhaled, or absorbed through the skin.[1][2] Under conditions of heat or strong acids, they may release highly toxic hydrogen cyanide gas. Therefore, this functional group drives the classification of the compound as acutely toxic.

• Hydrochloride Salt (-HCl): The presence of the hydrochloride salt classifies this compound as a halogenated organic . This is a critical distinction for waste segregation, as halogenated waste streams require specialized, high-temperature incineration to prevent the formation of toxic dioxins and furans and to scrub acidic gases (like HCl) from the effluent.[3][4] Mixing halogenated waste with non-halogenated waste results in the entire volume being treated as the more hazardous (and expensive) halogenated category.[5][6]

• Amino Group (-NH₂) & Oxetane Ring: The amino group can cause skin and eye irritation.[7][8][9] The strained four-membered oxetane ring, while integral to its synthetic utility, should be regarded as potentially reactive.[10]

These structural features translate into the following likely hazard classifications, which must be confirmed by the supplier-specific Safety Data Sheet (SDS).

Hazard Class	GHS Category	Rationale & Implication for Disposal
Acute Toxicity (Oral)	Category 3/4	Toxic if swallowed.[8][11] Prevents disposal via sanitary sewer. Mandates careful handling to avoid ingestion.
Acute Toxicity (Dermal)	Category 3/4	Toxic in contact with skin.[8][11] Requires use of chemical-resistant gloves and immediate decontamination upon contact.
Acute Toxicity (Inhalation)	Category 3/4	Toxic if inhaled (especially as dust).[11] All handling must occur in a ventilated enclosure like a fume hood.
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[8][9] Contaminated clothing must be removed and decontaminated before reuse.[7]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation.[8][9] Mandates the use of chemical safety goggles or a face shield.

Personnel Protection & Engineering Controls: A Non-Negotiable Foundation

To mitigate the risks identified above, a stringent combination of engineering controls and Personal Protective Equipment (PPE) is required.

Primary Engineering Control: All handling of 3-Aminooxetane-3-carbonitrile hydrochloride, from weighing the solid to preparing solutions and consolidating waste, must be performed inside a certified chemical fume hood.[8] This is the most critical step in preventing inhalation exposure.

Personal Protective Equipment (PPE): The following table outlines the minimum PPE requirements.

Protection Type	Specification	Justification
Eye/Face Protection	ANSI Z87.1-compliant safety goggles with side shields or a full-face shield.	Protects against splashes and airborne dust, addressing the severe eye irritation hazard.[12]
Hand Protection	Chemical-impermeable gloves (e.g., Butyl rubber, Viton®).[13]	Protects against dermal absorption, a primary route of exposure for toxic nitriles.[2] Gloves must be inspected before use and changed immediately if contaminated.[14]
Body Protection	Flame-resistant lab coat and closed-toe shoes.	Provides a barrier against incidental skin contact.[12]
Respiratory Protection	NIOSH-approved respirator (if fume hood is unavailable or in case of a large spill).	Required if there is a potential to exceed exposure limits.[12]

Spill Management Protocol

Accidents happen; a prepared response is essential. In the event of a spill, follow these steps immediately:

• Alert & Evacuate: Alert personnel in the immediate area and evacuate the vicinity. Keep people away from and upwind of the spill.[11]

• Don PPE: Before re-entering the area, don the full PPE outlined in Section 2, including respiratory protection if necessary.

• Contain Spill: Prevent further spread of the material. Do not allow the chemical to enter drains or waterways.[9][11]

• Absorb & Collect:

  • Gently cover the spill with an inert, non-combustible absorbent material such as sand, vermiculite, or diatomite.[8]

  • AVOID generating dust.[7]

  • Using non-sparking tools, carefully sweep or scoop the absorbed material into a suitable, clearly labeled container for hazardous waste disposal.[8][11]

• Decontaminate:

  • Wash the spill site thoroughly with soap and water once the material is collected.[8]

  • Place all contaminated cleaning materials and PPE into the hazardous waste container.

• Ventilate: Allow the area to ventilate before resuming normal work.

Step-by-Step Disposal Protocol

The proper disposal of 3-Aminooxetane-3-carbonitrile hydrochloride is a regulated process. The following workflow ensures compliance and safety.

Step 1: Waste Characterization

The moment the material is designated for disposal, it becomes a regulated hazardous waste. Based on its properties, it is classified as a Toxic, Halogenated, Nitrogen-Containing Organic Solid . This classification must be clearly reflected on the waste label.

Step 2: Waste Segregation

This is the most critical logistical step. Due to its halogenated nature, this waste must be kept separate from all other waste streams.[5]

• DO collect in a container designated exclusively for "Halogenated Organic Solid Waste".[4][6]

• DO NOT mix with non-halogenated solvents (e.g., acetone, ethanol, hexanes).[15]

• DO NOT mix with aqueous waste, acids, or bases.

• DO NOT mix with oxidizers.

The causality is clear: improper segregation contaminates less hazardous waste streams, dramatically increasing disposal costs and risks.[4]

Step 3: Container Selection and Labeling

• Select a Container: Choose a robust, leak-proof container compatible with the waste. A high-density polyethylene (HDPE) container with a screw-top lid is recommended.[5] The container must be in good condition.

• Label the Container: Before adding any waste, affix a "Hazardous Waste" tag provided by your institution's Environmental Health & Safety (EHS) department.[4][6] The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "Waste 3-Aminooxetane-3-carbonitrile hydrochloride". Do not use abbreviations.[6]

  • The specific hazard characteristics: "Toxic", "Irritant".

  • The date accumulation started.

Step 4: Accumulation and Storage

• Location: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[4]

• Containment: The container must be stored in secondary containment (e.g., a chemical-resistant tray or bin) to contain any potential leaks.[4]

• Closure: Keep the waste container securely closed at all times, except when actively adding waste.[4][5][6] This prevents the release of vapors and protects against spills.

Disposal Workflow Diagram

Caption: Decision workflow for proper disposal of 3-Aminooxetane-3-carbonitrile hydrochloride.

Step 5: Arranging for Final Disposal

Contact your institution's EHS department to arrange for the pickup of the full waste container. The ultimate disposal method for this material must be high-temperature incineration at a licensed hazardous waste treatment, storage, and disposal facility (TSDF).[11][12] This is the only environmentally sound method to ensure the complete destruction of the halogenated organic compound.[3]

Prohibited Disposal Methods

To ensure safety and compliance, the following disposal methods are strictly forbidden:

• DO NOT DISPOSE OF DOWN THE DRAIN: This compound's toxicity and persistence make it a significant environmental hazard.[9][11] Sewering of hazardous waste is illegal and irresponsible.[16]

• DO NOT DISPOSE OF IN REGULAR TRASH: This can expose sanitation workers to a potent chemical hazard and violates federal and state regulations.[17][18]

• DO NOT ATTEMPT CHEMICAL NEUTRALIZATION: Do not attempt to "treat" the waste in the lab. Mixing with other chemicals, such as acids or bases, could lead to a dangerous reaction, including the potential release of hydrogen cyanide gas.

By adhering to this comprehensive guide, you contribute to a culture of safety, ensure regulatory compliance, and uphold your professional responsibility to protect yourself, your colleagues, and the environment.

References

• ChemicalBook. (2025).
• Echemi.com. 3-aMino-oxetane-3-carboxylic acid Methyl ester SDS.
• Cole-Parmer. Material Safety Data Sheet - Aminoacetonitrile Hydrochloride, 99%.
• Pfaltz & Bauer. SAFETY DATA SHEET - Aminoacetonitrile hydrochloride 98%.
• CymitQuimica. (2024). Safety Data Sheet - (2-aminoethoxy)cyclobutane hydrochloride.
• U.S. Environmental Protection Agency. (2016). Solvents in the Workplace - How to Determine if They Are Hazardous Waste.
• Physikalisch-Technische Bundesanstalt.
• BASF SE. 2-Amino-2,3-dimethylbutyronitrile (Aminonitril)
• Temple University.
• Woon, J. et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry.
• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Management of Waste. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• Columbia University.
• National Research Council (US) Committee on Acute Exposure Guideline Levels. (2012). Aliphatic Nitriles. In Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 12.
• Occupational Safety and Health Administration. 1910.1045 App B - Substance Technical Guidelines for Acrylonitrile.
• American Society of Health-System Pharmacists. EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.
• Braun Research Group, Northwestern University.
• University of California, Riverside Environmental Health & Safety.

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